what is the role of 4-Phospho-D-erythronate in vitamin B6 metabolism
An In-Depth Technical Guide: The Role of 4-Phospho-D-erythronate in Vitamin B6 Metabolism Abstract Vitamin B6, in its biologically active coenzyme form pyridoxal 5'-phosphate (PLP), is indispensable for a vast array of m...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide: The Role of 4-Phospho-D-erythronate in Vitamin B6 Metabolism
Abstract
Vitamin B6, in its biologically active coenzyme form pyridoxal 5'-phosphate (PLP), is indispensable for a vast array of metabolic processes, primarily centered around amino acid transformations.[1][2] While many organisms can synthesize this vital cofactor, the biosynthetic routes are diverse. This technical guide provides a comprehensive examination of a key intermediate, 4-Phospho-D-erythronate (4PE), within the deoxyxylulose 5-phosphate (DXP)-dependent pathway of de novo vitamin B6 biosynthesis. This pathway is notably present in γ-proteobacteria, including the model organism Escherichia coli.[3][4] We will dissect the enzymatic formation and conversion of 4PE, detail the unique catalytic mechanism of the central enzyme 4-phosphoerythronate dehydrogenase (PdxB), present robust experimental methodologies for its study, and explore the implications for the development of novel antimicrobial agents.
Introduction to Vitamin B6 Biosynthesis Pathways
The synthesis of pyridoxal 5'-phosphate (PLP), the catalytically active form of vitamin B6, is accomplished through two primary de novo pathways in nature: the DXP-dependent pathway and the DXP-independent pathway.[4][5]
DXP-Independent Pathway: Found in fungi, plants, archaea, and most bacteria, this pathway utilizes a PLP synthase complex (composed of Pdx1/PdxS and Pdx2/PdxT subunits) to directly form PLP from a pentose phosphate (ribose 5-phosphate or ribulose 5-phosphate), a triose phosphate (glyceraldehyde 3-phosphate or dihydroxyacetone phosphate), and glutamine.[6][7]
DXP-Dependent Pathway: This pathway, the focus of this guide, is prominent in bacteria such as E. coli.[6][8] It is a more complex, multi-step process involving several enzymes. The backbone of the pyridine ring is constructed from two key precursors: 1-deoxy-D-xylulose 5-phosphate (DXP) and a four-carbon intermediate derived from D-erythrose 4-phosphate.[8] It is within this latter branch that 4-Phospho-D-erythronate serves as a critical metabolic node.
In addition to de novo synthesis, most organisms possess a salvage pathway , which allows them to interconvert and phosphorylate dietary B6 vitamers (pyridoxal, pyridoxine, and pyridoxamine) to generate PLP.[4][9]
The DXP-Dependent Pathway: A Central Role for 4-Phospho-D-erythronate
The DXP-dependent pathway can be conceptualized as two converging branches that ultimately provide the building blocks for the pyridoxine 5'-phosphate (PNP) synthase enzyme, PdxJ.[6][8] 4-Phospho-D-erythronate lies on the branch originating from the pentose phosphate pathway intermediate, D-erythrose 4-phosphate.
Formation of 4-Phospho-D-erythronate (4PE)
The journey begins with D-erythrose 4-phosphate, a common metabolite found in the pentose phosphate pathway.[10][11] This four-carbon sugar phosphate is oxidized to 4-Phospho-D-erythronate. This reaction is catalyzed by D-erythrose 4-phosphate dehydrogenase .[11][12]
The PdxB-Catalyzed Conversion of 4PE
4-Phospho-D-erythronate is the specific substrate for the enzyme 4-phosphoerythronate dehydrogenase , commonly known as PdxB.[13] This enzyme catalyzes the NAD+-dependent oxidation of 4PE to produce (R)-3-hydroxy-2-oxo-4-phosphonooxybutanoic acid (also referred to as 2-oxo-3-hydroxy-4-phosphobutanoate).[3][13][14] This step is a crucial dehydrogenation that introduces a carbonyl group, priming the molecule for subsequent transamination.
Caption: Workflow for a spectrophotometric PdxB enzyme assay.
Metabolite Analysis by Mass Spectrometry
To confirm the presence and quantify the levels of 4PE and other pathway intermediates in vivo or in vitro, mass spectrometry (MS)-based methods are indispensable. [15]High-Performance Liquid Chromatography (HPLC) coupled with tandem mass spectrometry (MS/MS) provides the necessary sensitivity and specificity to detect these low-abundance phosphorylated compounds in complex biological matrices.
Implications for Drug Development
The de novo vitamin B6 biosynthesis pathway is essential for the survival and virulence of many pathogenic bacteria, including Helicobacter pylori and Mycobacterium tuberculosis. [4]Crucially, this pathway is absent in humans, who rely on dietary intake and salvage pathways. This metabolic difference makes the enzymes of the DXP-dependent pathway, including PdxB, highly attractive targets for the development of novel antimicrobial agents.
Developing a specific inhibitor for PdxB could disrupt PLP synthesis, leading to bacterial cell death with a potentially low risk of toxicity to the human host. The unique requirement for an α-keto acid co-substrate for catalytic turnover offers an additional avenue for inhibitor design, potentially targeting the co-substrate binding site or the unique conformational changes associated with cofactor regeneration.
Conclusion
4-Phospho-D-erythronate is a pivotal, yet often overlooked, intermediate in the DXP-dependent biosynthesis of vitamin B6. Its formation from erythrose 4-phosphate and subsequent oxidation by the nicotino-enzyme PdxB constitute a critical control point in the pathway. The intricate catalytic mechanism of PdxB, which links PLP synthesis to central carbon metabolism via its requirement for α-keto acid co-substrates, highlights the elegant regulatory networks within bacterial cells. A thorough understanding of this metabolite and its associated enzymes, facilitated by the experimental approaches outlined herein, is fundamental for advancing our knowledge of microbial metabolism and for developing the next generation of targeted antimicrobial therapies.
References
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An In-depth Technical Guide to 4-Phospho-D-erythronate: From Chemical Structure to Biological Significance
This guide provides a comprehensive technical overview of 4-Phospho-D-erythronate, a crucial intermediate in microbial metabolism. Tailored for researchers, scientists, and professionals in drug development, this documen...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a comprehensive technical overview of 4-Phospho-D-erythronate, a crucial intermediate in microbial metabolism. Tailored for researchers, scientists, and professionals in drug development, this document delves into its chemical properties, metabolic roles, and the enzymatic processes that govern its synthesis and degradation. We will explore its significance in the context of the pentose phosphate pathway and vitamin B6 biosynthesis, supported by detailed protocols and pathway diagrams to facilitate a deeper understanding and application in research settings.
Introduction: The Pivotal Role of a Phosphorylated Intermediate
4-Phospho-D-erythronate (4PE) is a phosphorylated four-carbon sugar acid that holds a significant position in the metabolic landscape of various microorganisms, including the well-studied bacterium Escherichia coli and is also found as a mouse metabolite.[1] Its primary importance stems from its role as a key intermediate in the biosynthesis of pyridoxal 5'-phosphate (PLP), the active form of vitamin B6.[2] Furthermore, 4PE has been identified as an inhibitor of ribose 5-phosphate isomerase, an enzyme in the pentose phosphate pathway, highlighting its potential regulatory influence on central carbon metabolism.[2] The study of 4PE and its associated enzymes has been propelled by the need to understand microbial physiology and to identify novel targets for antimicrobial drug development.
Chemical Identity and Physicochemical Properties
A thorough understanding of the chemical nature of 4-Phospho-D-erythronate is fundamental for its study, from its synthesis in the lab to its detection in biological matrices.
Chemical Structure
The chemical structure of 4-Phospho-D-erythronate is characterized by a four-carbon erythronate backbone with a phosphate group attached to the fourth carbon.
The physicochemical properties of 4-Phospho-D-erythronate influence its behavior in biological systems and analytical procedures. The following table summarizes key computed properties.
4-Phospho-D-erythronate is strategically positioned at the crossroads of central metabolic pathways, primarily linking the pentose phosphate pathway to vitamin B6 biosynthesis in certain bacteria.
Role in Vitamin B6 (Pyridoxal 5'-Phosphate) Biosynthesis
In many bacteria, 4PE is a crucial precursor in the de novo synthesis of pyridoxal 5'-phosphate (PLP), an essential cofactor for a wide range of enzymatic reactions.[2] The pathway involves the enzymatic conversion of D-erythrose 4-phosphate, an intermediate of the pentose phosphate pathway, to 4-Phospho-D-erythronate. This reaction is catalyzed by D-erythrose-4-phosphate dehydrogenase (E4PDH).[3][4] Subsequently, 4-phosphoerythronate dehydrogenase (PdxB) oxidizes 4PE to (R)-3-hydroxy-2-oxo-4-phosphonooxybutanoic acid, a further step towards the formation of the pyridoxine ring of vitamin B6.[5]
Connection to the Pentose Phosphate Pathway
The precursor for 4-Phospho-D-erythronate synthesis, D-erythrose 4-phosphate, is a key intermediate in the non-oxidative phase of the pentose phosphate pathway (PPP).[6] The PPP is a fundamental metabolic route responsible for generating NADPH for reductive biosynthesis and producing precursors for nucleotide and aromatic amino acid synthesis. The conversion of a PPP intermediate to a vitamin B6 precursor underscores the intricate network of metabolic pathways within the cell.
Caption: Metabolic linkage of the Pentose Phosphate Pathway to Vitamin B6 biosynthesis via 4-Phospho-D-erythronate.
Enzymology of 4-Phospho-D-erythronate Metabolism
The synthesis and degradation of 4-Phospho-D-erythronate are tightly regulated by specific enzymes. Understanding their structure, function, and kinetics is paramount for comprehending the metabolic flux through this pathway.
D-Erythrose-4-Phosphate Dehydrogenase (E4PDH)
Function: E4PDH catalyzes the NAD⁺-dependent oxidation of D-erythrose 4-phosphate to 4-Phospho-D-erythronate.[3][4]
Kinetic Parameters: In E. coli, the apparent Kₘ for D-erythrose 4-phosphate is 0.96 mM and the apparent kcat is 200 s⁻¹.[3]
Structure: The crystal structure of D-erythronate-4-phosphate dehydrogenase from Pseudomonas aeruginosa, an enzyme with a similar function, reveals a homodimeric structure with distinct domains for nucleotide binding, substrate binding (lid domain), and dimerization.[7]
4-Phosphoerythronate Dehydrogenase (PdxB)
Function: PdxB catalyzes the NAD⁺-dependent oxidation of 4-Phospho-D-erythronate to (R)-3-hydroxy-2-oxo-4-phosphonooxybutanoic acid.[2][5]
Mechanism: Studies on E. coli PdxB have revealed an interesting catalytic mechanism where the NADH cofactor remains tightly bound to the enzyme after substrate turnover. Regeneration of the bound NAD⁺ requires the reduction of an α-keto acid like α-ketoglutarate, oxaloacetate, or pyruvate.[2]
Structural Insights: Although the crystal structure of PdxB itself is not extensively characterized in the provided results, the structure of the related D-erythronate-4-phosphate dehydrogenase provides a valuable model for understanding its active site and catalytic mechanism.[7]
Experimental Protocols and Methodologies
Advancements in analytical and synthetic chemistry have enabled the detailed study of 4-Phospho-D-erythronate. This section provides an overview of key experimental procedures.
Chemical Synthesis of 4-Phospho-D-erythronate
A straightforward synthesis of 4-Phospho-D-erythronate can be achieved from the inexpensive precursor D-erythronolactone in a multi-step process.[2] The following is a summarized workflow based on the available literature. For detailed experimental parameters, it is crucial to consult the primary research article.
Caption: Simplified workflow for the chemical synthesis of 4-Phospho-D-erythronate.
Key Reaction Step - Lactone Ring Opening:
A critical step in the synthesis involves the opening of the lactone ring. For a protected intermediate, this can be achieved using a mild base such as lithium hydroxide (LiOH) in water at a controlled temperature (e.g., 4°C).[2] The reaction is typically stirred for an extended period (e.g., 48 hours) to ensure complete conversion.[2] Neutralization is then carried out using an ion-exchange resin like Dowex 50W-X12 (H⁺ form).[2]
Quantification by Liquid Chromatography-Mass Spectrometry (LC-MS)
The quantification of phosphorylated metabolites like 4-Phospho-D-erythronate in biological samples is challenging due to their polar nature and low abundance. LC-MS/MS has emerged as a powerful technique for this purpose.
Step-by-Step Methodology for LC-MS/MS Analysis:
Sample Preparation (e.g., from E. coli culture):
Rapidly quench metabolic activity by mixing the bacterial culture with a cold quenching solution (e.g., 60% methanol at -40°C).
Centrifuge the quenched cells to pellet them.
Extract the intracellular metabolites using a suitable extraction solvent (e.g., a mixture of methanol, acetonitrile, and water).
Centrifuge the extract to remove cell debris.
Dry the supernatant under a stream of nitrogen or by lyophilization.
Reconstitute the dried extract in a solvent compatible with the LC mobile phase.
LC Separation:
Utilize a hydrophilic interaction liquid chromatography (HILIC) column, which is well-suited for retaining and separating polar compounds like sugar phosphates.
Employ a gradient elution with a mobile phase consisting of an aqueous component (e.g., water with ammonium acetate or formate) and an organic component (e.g., acetonitrile).
MS/MS Detection:
Use a tandem mass spectrometer operating in negative ion mode, as the phosphate group is readily deprotonated.
Optimize the multiple reaction monitoring (MRM) transitions for 4-Phospho-D-erythronate. This involves selecting a specific precursor ion (the deprotonated molecule [M-H]⁻) and a characteristic product ion generated upon fragmentation.
Generate a standard curve using a purified and quantified standard of 4-Phospho-D-erythronate to enable absolute quantification in the biological samples.
Biological and Research Implications
The study of 4-Phospho-D-erythronate and its metabolic network has several important implications for both basic and applied research.
Potential as a Biomarker
Recent studies have shown that the accumulation of erythronate, a related compound, may serve as a biomarker for certain types of cancer, such as lung cancer.[8][9][10][11] This is linked to metabolic reprogramming in cancer cells, specifically alterations in the pentose phosphate pathway and the activity of aldehyde dehydrogenases.[8][9][10][11] As a direct precursor in some pathways leading to erythronate, 4-Phospho-D-erythronate levels could also be a valuable area of investigation for cancer biomarkers.
Target for Drug Development
The enzymes involved in the metabolism of 4-Phospho-D-erythronate, particularly PdxB in the vitamin B6 biosynthesis pathway, are attractive targets for the development of novel antimicrobial agents. Since the vitamin B6 biosynthesis pathway is essential for many pathogenic bacteria but absent in humans, inhibitors of these enzymes could exhibit high selectivity and low toxicity. The availability of synthetic 4-Phospho-D-erythronate is crucial for screening and characterizing such inhibitors.[2]
Conclusion
4-Phospho-D-erythronate is more than just a simple metabolic intermediate; it is a critical link between central carbon metabolism and essential biosynthetic pathways in a variety of microorganisms. Its study provides valuable insights into microbial physiology and presents opportunities for the development of new therapeutic strategies. The methodologies for its synthesis and quantification, though challenging, are continuously being refined, paving the way for more in-depth investigations into its biological roles. This guide has aimed to provide a solid technical foundation for researchers embarking on the study of this fascinating molecule, from its fundamental chemical properties to its broader biological and clinical relevance.
References
A Simple Route for Synthesis of 4-Phospho-D-Erythronate - PMC - NIH. (n.d.). Retrieved January 25, 2026, from [Link]
Formal Synthesis of 4-diphosphocytidyl-2-C-methyl D-erythritol From D-(+)-Arabitol - PMC. (n.d.). Retrieved January 25, 2026, from [Link]
A Protocol for Untargeted Metabolomic Analysis: From Sample Preparation to Data Processing - PMC - PubMed Central. (n.d.). Retrieved January 25, 2026, from [Link]
Multikilogram Synthesis of 4-D-Erythronolactone via Batch and Continuous Processing | Request PDF. (n.d.). Retrieved January 25, 2026, from [Link]
A New, Rapid Method for the Quantification of Dolichyl Phosphates in Cell Cultures Using TMSD Methylation Combined with LC–MS Analysis - PubMed Central. (n.d.). Retrieved January 25, 2026, from [Link]
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Crystal structure of D-erythronate-4-phosphate dehydrogenase complexed with NAD. (2007). Journal of Molecular Biology, 366(5), 1367–1378. [Link]
Stable Isotope-Assisted Untargeted Metabolomics Identifies ALDH1A1-Driven Erythronate Accumulation in Lung Cancer Cells - PubMed Central. (n.d.). Retrieved January 25, 2026, from [Link]
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Kinetic and Thermodynamic Characterization of Human 4-Oxo-l-proline Reductase Catalysis - PMC - NIH. (n.d.). Retrieved January 25, 2026, from [Link]
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Role of Carbon, Nitrogen, Phosphate and Sulfur Metabolism in Secondary Metabolism Precursor Supply in Streptomyces spp. - MDPI. (n.d.). Retrieved January 25, 2026, from [Link]
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The Shikimate Pathway: A Technical Guide to the Biosynthesis of Aromatic Amino Acids from 4-Phospho-D-erythronate
Abstract The shikimate pathway represents a central metabolic route in bacteria, archaea, fungi, and plants for the de novo biosynthesis of the essential aromatic amino acids: phenylalanine, tyrosine, and tryptophan. Thi...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
The shikimate pathway represents a central metabolic route in bacteria, archaea, fungi, and plants for the de novo biosynthesis of the essential aromatic amino acids: phenylalanine, tyrosine, and tryptophan. This pathway, absent in mammals, is a critical source of precursors for a vast array of secondary metabolites, including pigments, alkaloids, and hormones.[1] Its essentiality in many organisms and its absence in animals have made it a prime target for the development of herbicides and antimicrobial agents. This in-depth technical guide provides a comprehensive overview of the biosynthesis of aromatic amino acids originating from the precursor 4-Phospho-D-erythronate. We will delve into the intricate enzymatic mechanisms, structural biology, and complex regulatory networks that govern this vital pathway. Furthermore, this guide offers detailed experimental protocols for the study of the shikimate pathway and discusses metabolic engineering strategies for the overproduction of aromatic amino acids, providing valuable insights for researchers, scientists, and drug development professionals.
Introduction: The Gateway to Aromatic Compounds
The biosynthesis of aromatic amino acids is a metabolically expensive process, yet fundamental for protein synthesis and the generation of a plethora of natural products.[1] The journey begins with the condensation of two key precursors from central carbon metabolism: phosphoenolpyruvate (PEP) from glycolysis and D-erythrose 4-phosphate (E4P) from the pentose phosphate pathway.[2] This initial step commits carbon flux into the seven-enzyme linear sequence known as the shikimate pathway, culminating in the synthesis of chorismate.[1] Chorismate stands as a critical branch-point metabolite, directing the flow towards the individual aromatic amino acid biosynthetic routes.[1] Understanding the nuances of this pathway, from the catalytic prowess of its enzymes to the sophisticated regulatory circuits that control its flux, is paramount for advancements in biotechnology and medicine.
The Core Pathway: A Seven-Step Enzymatic Cascade
The conversion of PEP and E4P to chorismate is a marvel of biochemical engineering, with each of the seven enzymes catalyzing a specific and stereochemically precise transformation. The organization of the genes encoding these enzymes varies across different organisms, from individual monocistronic units in many bacteria to a pentafunctional AROM complex in fungi.[3]
The committed step of the shikimate pathway is the aldol condensation of PEP and E4P to form DAHP, catalyzed by DAHP synthase (DHS).[4] This reaction serves as a primary regulatory point, controlling the influx of carbon into the pathway.[4] The enzyme requires a divalent metal ion cofactor for its activity.[5]
DHQ synthase catalyzes the intramolecular cyclization of DAHP to form 3-dehydroquinate (DHQ). This complex reaction involves an oxidation, a beta-elimination of phosphate, a reduction, and an intramolecular aldol condensation.
EPSP synthase catalyzes the condensation of shikimate-3-phosphate and another molecule of phosphoenolpyruvate to form 5-enolpyruvylshikimate-3-phosphate (EPSP). This enzyme is the target of the broad-spectrum herbicide glyphosate.
Step 7: Chorismate Synthase (EC 4.2.3.5)
The final step of the common pathway is the conversion of EPSP to chorismate, catalyzed by chorismate synthase. This reaction involves a 1,4-anti-elimination of the phosphate group and a proton.
Structural Biology of the Shikimate Pathway Enzymes
The three-dimensional structures of all seven enzymes of the shikimate pathway have been elucidated, providing invaluable insights into their catalytic mechanisms and a basis for rational drug design. The following table summarizes the Protein Data Bank (PDB) IDs for the enzymes from Escherichia coli.
Enzyme
PDB ID
DAHP Synthase (AroG)
1QR7
3-Dehydroquinate Synthase (AroB)
3CLH
3-Dehydroquinate Dehydratase (AroD)
1QFE
Shikimate Dehydrogenase (AroE)
1NYT
Shikimate Kinase (AroK)
1KAG
EPSP Synthase (AroA)
1G6S
Chorismate Synthase (AroC)
1Q1L
These structures have been instrumental in understanding substrate binding, identifying key catalytic residues, and elucidating the conformational changes that occur during catalysis.
Regulation of the Shikimate Pathway: A Multi-layered Control System
To maintain cellular homeostasis and conserve energy, the flux through the shikimate pathway is tightly regulated at both the genetic and enzymatic levels.
Transcriptional Regulation
In many bacteria, the expression of the aro genes is controlled by transcriptional regulators such as TyrR and TrpR, which respond to the intracellular concentrations of the aromatic amino acids.[6][7] For instance, in E. coli, the TyrR protein, in the presence of tyrosine or phenylalanine, represses the transcription of aroF and aroG, which encode two of the three DAHP synthase isoenzymes.[6]
Allosteric Regulation
Allosteric feedback inhibition is a rapid and efficient mechanism for controlling metabolic flux.
DAHP Synthase: In E. coli, the three isoforms of DAHP synthase are feedback-inhibited by phenylalanine (AroG), tyrosine (AroF), and tryptophan (AroH), respectively.[8]
Chorismate Mutase and Anthranilate Synthase: The branch point enzymes, chorismate mutase (leading to phenylalanine and tyrosine) and anthranilate synthase (leading to tryptophan), are also subject to feedback inhibition by their respective end products.[9] In some organisms, tryptophan can act as an allosteric activator of chorismate mutase.[9]
The following diagram illustrates the allosteric regulation of the shikimate pathway.
A Continuous Spectrophotometric Assay for the Quantification of 4-Phospho-D-erythronate using 4-Phosphoerythronate Dehydrogenase (PdxB)
An Application Note from Gemini Scientific Introduction 4-Phospho-D-erythronate (4PE) is a key metabolic intermediate in the DXP-independent pathway of pyridoxal 5'-phosphate (PLP) biosynthesis, an active form of vitamin...
Author: BenchChem Technical Support Team. Date: February 2026
An Application Note from Gemini Scientific
Introduction
4-Phospho-D-erythronate (4PE) is a key metabolic intermediate in the DXP-independent pathway of pyridoxal 5'-phosphate (PLP) biosynthesis, an active form of vitamin B6.[1][2] This pathway is essential for many bacteria, including various pathogens, but is absent in humans, making its constituent enzymes attractive targets for the development of novel antimicrobial agents.[3] The study of enzymes that produce or consume 4PE, and the screening for their inhibitors, necessitates a reliable and quantitative method for measuring 4PE concentrations.
This application note provides a detailed protocol for a continuous, enzyme-based spectrophotometric assay for the quantification of 4PE. The assay leverages the activity of 4-phosphoerythronate dehydrogenase (PdxB, EC 1.1.1.290), which catalyzes the specific oxidation of 4PE to (R)-3-hydroxy-2-oxo-4-phosphonooxybutanoic acid.[2][4] This reaction is coupled with the stoichiometric reduction of nicotinamide adenine dinucleotide (NAD⁺) to NADH. The formation of NADH can be monitored in real-time by measuring the increase in absorbance at 340 nm, providing a direct and sensitive measure of 4PE concentration.[5]
Assay Principle
The core of this assay is the enzymatic reaction catalyzed by PdxB. In the presence of its substrate, 4PE, and the cofactor NAD⁺, PdxB facilitates the transfer of a hydride ion from 4PE to NAD⁺, producing NADH.
Unlike NAD⁺, NADH has a strong absorbance peak at 340 nm, with a molar extinction coefficient (ε) of 6220 M⁻¹cm⁻¹.[5] By monitoring the rate of increase in absorbance at this wavelength, the rate of the enzymatic reaction can be determined. For quantification of 4PE, the assay is run under conditions where the initial reaction velocity (V₀) is directly proportional to the substrate (4PE) concentration. This is achieved by ensuring that the enzyme (PdxB) and cofactor (NAD⁺) are in saturating, non-limiting concentrations.
Caption: Enzymatic conversion of 4-Phospho-D-erythronate by PdxB.
Materials and Reagents
Equipment
UV-Vis Spectrophotometer with temperature control (e.g., Peltier)
Matched quartz or UV-transparent disposable cuvettes (1 cm path length)
Calibrated micropipettes and tips
Vortex mixer
pH meter
Standard laboratory glassware and consumables
Reagents
4-Phospho-D-erythronate (4PE): As the analyte standard. Due to commercial in-availability, this may need to be synthesized in-house.[1]
4-Phosphoerythronate Dehydrogenase (PdxB): Recombinant, purified enzyme. Can be expressed and purified from E. coli.[3]
β-Nicotinamide adenine dinucleotide (NAD⁺): High purity grade (≥98%).
Tris-HCl: For buffer preparation.
Sodium Hydroxide (NaOH) and Hydrochloric Acid (HCl): For pH adjustment.
Ultrapure Water: Nuclease-free, >18 MΩ·cm.
Reagent Preparation
1 M Tris-HCl, pH 8.0 Stock: Dissolve 121.14 g of Tris base in 800 mL of ultrapure water. Adjust pH to 8.0 with concentrated HCl. Bring the final volume to 1 L. Store at 4°C.
100 mM NAD⁺ Stock: Dissolve 66.3 mg of NAD⁺ in 1 mL of ultrapure water. Aliquot and store at -20°C. Avoid repeated freeze-thaw cycles.
10 mM 4PE Standard Stock: Prepare a stock solution of 4PE in ultrapure water. The exact concentration should be verified by a phosphate assay after acid hydrolysis or another suitable method. Aliquot and store at -80°C.
PdxB Enzyme Stock: The purified enzyme should be stored in a suitable buffer (e.g., containing glycerol) at -80°C. The working dilution should be prepared fresh in assay buffer on the day of the experiment.
Protocol I: Assay Development and Optimization
To ensure the assay is robust and sensitive, key parameters must be optimized. The goal is to find conditions where the reaction rate is solely dependent on the concentration of 4PE.
Determination of Optimal pH
Rationale: Enzyme activity is highly dependent on pH. Determining the optimal pH for PdxB ensures maximal catalytic efficiency and signal generation.
Method:
Prepare a series of assay buffers (e.g., 100 mM Tris-HCl) across a pH range (e.g., 7.0, 7.5, 8.0, 8.5, 9.0).
Set up reactions with a fixed, non-limiting concentration of 4PE (e.g., 50 µM) and NAD⁺ (e.g., 1 mM).
Initiate the reaction with a fixed amount of PdxB enzyme.
Measure the initial velocity (V₀) at each pH.
Plot V₀ versus pH to identify the optimum. For E. coli PdxB, the optimal pH is typically around 8.0.
Determination of Saturating NAD⁺ Concentration
Rationale: The concentration of the cofactor NAD⁺ must be saturating to prevent it from becoming a rate-limiting factor. This ensures the reaction follows pseudo-first-order kinetics with respect to 4PE.
Method:
Using the optimal pH buffer, set up reactions with a fixed concentration of 4PE (e.g., 50 µM) and PdxB.
Vary the concentration of NAD⁺ (e.g., 0.05, 0.1, 0.2, 0.5, 1.0, 2.0 mM).
Measure V₀ for each NAD⁺ concentration.
Plot V₀ versus [NAD⁺]. The concentration at which the rate plateaus is the saturating concentration. Select a concentration for the final assay that is well into this plateau (typically 5-10 times the Kₘ for NAD⁺).
Determination of Optimal Enzyme Concentration
Rationale: The enzyme concentration should be chosen to produce a linear and measurable rate of NADH formation for the desired range of 4PE concentrations. The rate should be slow enough to be accurately recorded but fast enough to complete the assay in a practical timeframe.
Method:
Using the optimal buffer and a saturating NAD⁺ concentration, set up reactions with a mid-range concentration of 4PE (e.g., 25 µM).
Perform the assay with several dilutions of the PdxB enzyme stock.
Choose an enzyme concentration that results in a steady, linear increase in absorbance at 340 nm over a period of 5-10 minutes, with a total ΔAbs within the linear range of the spectrophotometer (typically 0.1 to 1.0).
Protocol II: Standard Procedure for 4PE Quantification
This protocol assumes that the optimal conditions determined in Protocol I are: 100 mM Tris-HCl, pH 8.0, 1 mM NAD⁺.
Preparation of 4PE Standard Curve
Thaw the 10 mM 4PE stock solution on ice.
Prepare a 1 mM intermediate dilution by adding 10 µL of 10 mM 4PE to 90 µL of ultrapure water.
Perform serial dilutions to create standards for the curve. An example dilution series for a 96-well plate format (200 µL final volume) is provided below.
Standard ID
[4PE] in Tube (µM)
Vol. of 1 mM 4PE (µL)
Vol. of Water (µL)
Final [4PE] in Assay (µM)
S7
1000
100
0
100
S6
500
50
50
50
S5
250
25
75
25
S4
125
12.5
87.5
12.5
S3
62.5
6.25
93.75
6.25
S2
31.25
3.13
96.87
3.125
S1
0 (Blank)
0
100
0
Note: This table shows preparation of stock standards. In the assay, 20 µL of each standard will be added to a 200 µL final volume, resulting in the final concentrations listed.
Assay Workflow
Caption: General experimental workflow for the quantification of 4PE.
Step-by-Step Procedure
Set up the Spectrophotometer: Set the wavelength to 340 nm and equilibrate the cuvette holder to the desired temperature (e.g., 37°C).
Prepare the Master Mix: For each reaction, you will need a final volume of 200 µL (example for a 96-well plate). Prepare a master mix for N+1 reactions to account for pipetting errors.
Per Reaction:
178 µL Assay Buffer (100 mM Tris-HCl, pH 8.0)
2 µL of 100 mM NAD⁺ (Final: 1 mM)
X µL of PdxB enzyme (at optimal dilution)
Note: The volume of buffer should be adjusted to 180 - X µL to accommodate the enzyme volume.
Plate/Cuvette Setup:
Add 20 µL of each 4PE standard, unknown sample, and blank (ultrapure water) to separate wells or cuvettes.
Initiate Reaction:
Add 180 µL of the Master Mix to each well/cuvette. Mix gently by pipetting up and down.
Immediately place the plate/cuvette in the spectrophotometer and begin kinetic measurements. Record absorbance at 340 nm every 15-30 seconds for 5-10 minutes.
Data Analysis
Calculate Initial Velocity (V₀): For each sample and standard, plot Absorbance (340 nm) vs. Time (minutes). Identify the initial linear portion of the curve and determine the slope. This slope is the initial velocity (V₀) in units of ΔAbs/min.
Generate Standard Curve: Plot the V₀ for each 4PE standard against its known concentration (in µM). Perform a linear regression to obtain the equation of the line (y = mx + c) and the correlation coefficient (R²). An acceptable R² value should be ≥ 0.99.
Quantify Unknown Samples: Use the V₀ calculated for your unknown samples and the equation from the standard curve to determine the concentration of 4PE:
[4PE] (µM) = (V₀_sample - y-intercept) / slope
Remember to account for any dilution of your original sample.
Assay Validation
A self-validating protocol requires confirmation of its performance characteristics.
Parameter
Description
Acceptance Criteria
Linearity & Range
The concentration range over which the assay response is directly proportional to the analyte concentration.
R² ≥ 0.99 for the standard curve.
Specificity
The ability to assess unequivocally the analyte in the presence of components that may be expected to be present.
Signal should be dependent on PdxB and 4PE. No signal in the absence of either.
Precision (CV%)
The closeness of agreement between a series of measurements obtained from multiple samplings of the same homogeneous sample.
Intra-assay CV < 10%; Inter-assay CV < 15%.
Limit of Detection (LOD)
The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.
3.3 x (Standard Deviation of Blank / Slope of Curve)
Limit of Quantitation (LOQ)
The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.
10 x (Standard Deviation of Blank / Slope of Curve)
1. Test enzyme activity with a positive control; use a fresh aliquot.2. Use fresh/newly prepared stocks.3. Verify the pH of the assay buffer.
High background signal
1. Contaminating enzyme activity (e.g., other dehydrogenases in a crude sample).2. Contaminating NADH in the NAD⁺ stock.
1. Use highly purified PdxB. Run a control without 4PE to measure background.2. Use high-purity grade NAD⁺.
Non-linear reaction rate
1. Substrate (4PE or NAD⁺) depletion.2. Enzyme instability.3. Product inhibition.
1. Use a lower enzyme concentration or analyze only the initial linear phase.2. Check for optimal buffer conditions (pH, ionic strength).3. Dilute the sample or use less enzyme.
High well-to-well variability
1. Pipetting errors.2. Inadequate mixing.3. Temperature fluctuations.
1. Use calibrated pipettes; perform a "reverse pipetting" for viscous solutions.2. Ensure the reaction mixture is homogenous before reading.3. Allow all reagents and the plate to equilibrate to the assay temperature.
Conclusion
The described continuous spectrophotometric assay provides a robust, sensitive, and specific method for the quantification of 4-Phospho-D-erythronate. By leveraging the PdxB-catalyzed conversion of NAD⁺ to NADH, the assay allows for real-time monitoring of the reaction progress. With proper optimization and validation, this protocol can be a valuable tool for researchers in microbiology, biochemistry, and drug discovery, facilitating the study of vitamin B6 biosynthesis and the development of novel therapeutics targeting this essential pathway.
References
Rovira, I. I., & Fitzpatrick, T. B. (2012). A Simple Route for Synthesis of 4-Phospho-D-Erythronate. PMC, [Link]
Wikipedia. (2023). 4-phosphoerythronate dehydrogenase. Retrieved from [Link]
Scorza, T., et al. (2012). A continuous spectrophotometric enzyme-coupled assay for deoxynucleoside triphosphate triphosphohydrolases. PMC, [Link]
Im, Y. J., et al. (2007). Crystal structure of D-erythronate-4-phosphate dehydrogenase complexed with NAD. Journal of Molecular Biology, 366(5), 1437-1447. [Link]
G-Biosciences. (n.d.). Malachite Green Phosphate Assay. Retrieved from [Link]
Rovira, I. I., et al. (2012). Multiple turnovers of the nicotino-enzyme PdxB require α-keto acids as co-substrates. Biochemistry, 51(44), 8894-8902. [Link]
Adelowo, O. O., & Oladeji, O. S. (2016). Spectrophotometric analysis of phosphate concentration in agricultural soil samples and water samples using molybdenum blue method. Brazilian Journal of Biological Sciences, 3(6), 407-412. [Link]
Wikipedia. (2024). Enzyme assay. Retrieved from [Link]
UniProt. (n.d.). pdxB - Erythronate-4-phosphate dehydrogenase. Retrieved from [Link]
LSU Health Shreveport. (n.d.). Enzyme Assays and Kinetics. Retrieved from [Link]
Application Notes and Protocols for the Metabolomic Analysis of 4-Phospho-D-erythronate
Introduction: The Significance of 4-Phospho-D-erythronate in Cellular Metabolism 4-Phospho-D-erythronate (4PE) is a key phosphorylated intermediate in central carbon metabolism. Primarily recognized for its role in the b...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Significance of 4-Phospho-D-erythronate in Cellular Metabolism
4-Phospho-D-erythronate (4PE) is a key phosphorylated intermediate in central carbon metabolism. Primarily recognized for its role in the biosynthesis of pyridoxal 5'-phosphate (PLP), the active form of vitamin B6, in many bacteria, it serves as a critical link between carbohydrate metabolism and vitamin biosynthesis.[1] In organisms like Escherichia coli, 4PE is a substrate for 4-phosphoerythronate dehydrogenase (PdxB), a crucial enzyme in the PLP synthesis pathway.[1] Beyond this, 4PE and its related precursor, erythrose 4-phosphate, are intermediates in the pentose phosphate pathway (PPP), a fundamental route for generating reducing equivalents (NADPH) and precursors for nucleotide biosynthesis.[2][3] Given its central position, the accurate quantification of 4PE in biological systems is paramount for researchers in microbiology, metabolic engineering, and drug development, particularly for those targeting bacterial vitamin B6 synthesis as a novel antimicrobial strategy.
This guide provides a comprehensive overview of sample preparation and analytical methodologies for the robust and reproducible analysis of 4-Phospho-D-erythronate. We will delve into the critical steps of sample quenching and extraction, discuss the merits of various analytical platforms, and provide detailed protocols tailored for this unique phosphorylated metabolite.
Physicochemical Properties of 4-Phospho-D-erythronate
Understanding the physicochemical properties of 4PE is fundamental to designing effective sample preparation and analytical strategies. As a phosphorylated sugar acid, it is highly polar and carries a negative charge at physiological pH, making it soluble in aqueous solutions but challenging to analyze by traditional reversed-phase chromatography or gas chromatography without derivatization.
Property
Value
Source
Molecular Formula
C₄H₉O₈P
PubChem
Molecular Weight
215.08 g/mol
PubChem
Water Solubility
High
Inferred from structure
pKa (strongest acidic)
~1-2 (phosphate group)
General chemical knowledge
Charge at pH 7.4
Negative
General chemical knowledge
Metabolic Context of 4-Phospho-D-erythronate
4PE is situated at the crossroads of vital metabolic pathways. A clear understanding of its metabolic origins and fates is crucial for interpreting metabolomic data.
Role in Vitamin B6 Biosynthesis
In many bacteria, the de novo synthesis of Vitamin B6 relies on the formation of 4PE from erythrose 4-phosphate. The pathway then proceeds through a series of enzymatic reactions to produce pyridoxal 5'-phosphate.
Caption: Simplified Vitamin B6 biosynthesis pathway highlighting the role of 4-Phospho-D-erythronate.
Connection to the Pentose Phosphate Pathway
Erythrose 4-phosphate, the precursor to 4PE, is a key intermediate in the non-oxidative branch of the pentose phosphate pathway. This pathway is essential for producing NADPH for reductive biosynthesis and ribose-5-phosphate for nucleotide synthesis.
Caption: The link between the Pentose Phosphate Pathway and 4-Phospho-D-erythronate formation.
Sample Preparation: A Critical Step for Accurate Analysis
The analysis of intracellular metabolites like 4PE is particularly challenging due to their rapid turnover. Therefore, proper sample preparation is paramount to obtain a snapshot of the metabolic state at a specific time point.
Workflow Overview
The general workflow for preparing biological samples for 4PE analysis involves rapid quenching of metabolic activity, followed by efficient extraction of the metabolite.
Application Notes and Protocols: Tracing 4-Phospho-D-erythronate Metabolism with Stable Isotopes
Introduction: Unraveling a Key Metabolic Intermediate 4-Phospho-D-erythronate (4PE) is a critical intermediate in the deoxyxylulose 5-phosphate-independent pathway of pyridoxal 5'-phosphate (PLP) biosynthesis, an essenti...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: Unraveling a Key Metabolic Intermediate
4-Phospho-D-erythronate (4PE) is a critical intermediate in the deoxyxylulose 5-phosphate-independent pathway of pyridoxal 5'-phosphate (PLP) biosynthesis, an essential cofactor for a vast array of enzymatic reactions in many bacteria.[1][2] In organisms like Escherichia coli, 4PE is synthesized from D-erythrose 4-phosphate (E4P) by the enzyme E4P dehydrogenase and is subsequently converted to 2-oxo-3-hydroxy-4-phosphobutanoate by 4-phosphoerythronate dehydrogenase (PdxB).[1][3][4] Given its central role in vitamin B6 synthesis, understanding the metabolic fate of 4PE is of significant interest for researchers in microbiology, enzymology, and drug development targeting novel antimicrobial pathways.
Stable isotope tracing offers a powerful methodology to dissect the intricate network of biochemical reactions involving 4PE.[5] By introducing substrates labeled with heavy isotopes (e.g., ¹³C, ¹⁵N, ²H), we can follow the journey of these atoms as they are incorporated into downstream metabolites.[5][6] This approach provides unparalleled insights into pathway activity, metabolic flux, and the interconnectivity of different metabolic routes.[5][7] This guide provides a comprehensive overview and detailed protocols for designing and executing stable isotope tracing experiments to investigate 4PE metabolism.
Scientific Foundation: The Principles of Stable Isotope Tracing
Stable isotope tracing experiments are predicated on the ability to distinguish between molecules containing naturally abundant light isotopes (e.g., ¹²C, ¹⁴N) and those incorporating heavier, stable isotopes.[5] When a labeled substrate, such as [U-¹³C]-glucose, is introduced into a biological system, the ¹³C atoms are incorporated into downstream metabolites through enzymatic reactions.[8] The resulting mass shift in these metabolites can be precisely detected and quantified using analytical techniques like mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.[9][10]
The choice of isotopic tracer is paramount and depends on the specific metabolic question being addressed. For instance, uniformly labeled [U-¹³C]-glucose allows for the tracing of all six carbon atoms as they traverse through glycolysis and enter pathways that utilize its intermediates, such as the pentose phosphate pathway, which produces the 4PE precursor, E4P.[8][11] The pattern of ¹³C incorporation into 4PE and its downstream products reveals the relative contributions of different pathways to its synthesis and subsequent metabolism.[12]
Experimental Design: A Strategic Approach to Tracing 4PE
A well-designed stable isotope tracing experiment is crucial for obtaining meaningful and interpretable data. Key considerations include the choice of organism or cell line, the selection of the isotopic tracer, labeling duration, and the analytical method.
Selection of Biological System:
The choice of a bacterial strain, such as E. coli, that utilizes the DXP-independent pathway for PLP synthesis is essential.[1] For in vitro studies, purified enzymes involved in the pathway can be used to dissect individual reaction steps.
Isotopic Tracer Selection and Labeling Strategy:
[U-¹³C]-Glucose: As the primary carbon source for many bacteria, uniformly ¹³C-labeled glucose is an excellent choice to trace the carbon backbone of 4PE.[8] E4P, the precursor to 4PE, is an intermediate of the pentose phosphate pathway, which is directly fed by glucose metabolism.[11]
Specifically Labeled Glucose Tracers (e.g., [1,2-¹³C₂]-Glucose): These tracers can provide more detailed information about specific reaction mechanisms and pathway activities.[8]
¹⁵N-labeled Glutamine/Ammonium Salts: To trace the nitrogen source for PLP biosynthesis, as the final steps involve the incorporation of ammonia.[13]
Labeling Duration and Steady-State Considerations:
The duration of labeling is a critical parameter. Short-term labeling can reveal the initial flux through a pathway, while longer-term labeling, allowing the system to reach an isotopic steady state, provides a more comprehensive picture of pathway contributions.[5] Time-course experiments are highly recommended to capture the dynamics of isotope incorporation.
Visualizing the Metabolic Landscape
To better understand the flow of carbon from glucose to 4PE and its role in PLP synthesis, the following pathway diagram illustrates the key metabolic connections.
Caption: Experimental workflow for stable isotope tracing of 4PE metabolism.
Analytical Methodologies: Detecting the Isotopic Label
The choice of analytical platform is critical for the successful detection and quantification of isotopically labeled metabolites.
Liquid Chromatography-Mass Spectrometry (LC-MS)
LC-MS is a highly sensitive and widely used technique for metabolomics. [14][15]It separates complex mixtures of metabolites by liquid chromatography, followed by their detection and identification based on their mass-to-charge ratio (m/z) by mass spectrometry. [14]The incorporation of ¹³C atoms into 4PE will result in a predictable increase in its molecular weight, allowing for the differentiation of labeled and unlabeled forms.
Key Advantages of LC-MS:
High sensitivity, enabling the detection of low-abundance metabolites.
[10]* High throughput, allowing for the analysis of a large number of samples.
Amenable to the analysis of phosphorylated metabolites, which can be challenging with other techniques.
[16][17]
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is another powerful technique for metabolic analysis that provides detailed structural information about metabolites. [9][18]In the context of stable isotope tracing, NMR can be used to determine the specific positions of ¹³C atoms within a molecule, providing valuable insights into the reaction mechanisms.
[9][18]
Key Advantages of NMR:
Non-destructive, allowing for sample recovery.
[10]* Provides positional information of isotopic labels.
[18]* Highly quantitative.
[10][18]
Data Analysis and Interpretation
Calculating Isotopic Enrichment
Isotopic enrichment is the mole fraction of the heavy isotope in a given metabolite pool, expressed as a percentage. [19]This is determined by analyzing the mass isotopomer distribution (MID) of the metabolite of interest. The MID represents the relative abundance of each isotopologue (molecules of the same elemental composition but differing in isotopic content).
Table 1: Hypothetical Mass Isotopomer Distribution of 4-Phospho-D-erythronate
Isotopologue
Abbreviation
Relative Abundance (%)
All ¹²C
M+0
10
One ¹³C
M+1
25
Two ¹³C
M+2
35
Three ¹³C
M+3
20
Four ¹³C
M+4
10
The fractional enrichment can be calculated from the MID data. It is important to correct for the natural abundance of heavy isotopes in the unlabeled metabolite.
[20]
Metabolic Flux Analysis (MFA)
The isotopic enrichment data can be used to perform metabolic flux analysis (MFA), a computational method to quantify the rates (fluxes) of intracellular metabolic reactions. [7][8]MFA models the flow of isotopes through the metabolic network and provides a quantitative understanding of cellular metabolism.
Conclusion and Future Directions
The application of stable isotope tracing to the study of 4-Phospho-D-erythronate metabolism provides a robust framework for elucidating the intricacies of this essential biosynthetic pathway. The protocols and methodologies outlined in this guide offer a starting point for researchers to design and execute experiments that can reveal novel insights into bacterial metabolism and potentially identify new targets for antimicrobial drug development. Future studies could involve more complex labeling strategies, the use of other stable isotopes, and the application of these techniques to different bacterial species and under various growth conditions to further unravel the regulation and dynamics of 4PE metabolism.
References
Buescher, J. M., et al. (2015). A roadmap for interpreting 13C metabolite labeling patterns from cells. Current Opinion in Biotechnology, 34, 189-201. [Link]
Zhao, G., & Winkler, M. E. (1995). Biochemical characterization of gapB-encoded erythrose 4-phosphate dehydrogenase of Escherichia coli K-12 and its possible role in pyridoxal 5'-phosphate biosynthesis. Journal of Bacteriology, 177(10), 2804–2812. [Link]
Austin, M. B., et al. (2011). A Simple Route for Synthesis of 4-Phospho-D-Erythronate. Molecules, 16(7), 5653–5661. [Link]
Raschle, T., et al. (2007). Reaction mechanism of pyridoxal 5'-phosphate synthase. Detection of an enzyme-bound chromophoric intermediate. The Journal of Biological Chemistry, 282(9), 6098–6105. [Link]
Metallo, C. M., et al. (2012). A roadmap for interpreting 13C metabolite labeling patterns from cells. Current Opinion in Biotechnology, 23(4), 631–638. [Link]
Mackay, G. M., et al. (2015). Stable Isotope Tracers for Metabolic Pathway Analysis. Methods in Molecular Biology, 1309, 149–161. [Link]
Patti, G. J., et al. (2012). Mass spectrometry–based metabolomics, analysis of metabolite-protein interactions, and imaging. Journal of Proteome Research, 11(11), 5067–5076. [Link]
MtoZ Biolabs. (n.d.). Comprehensive Overview of Mass Spectrometry-Based Protein Phosphorylation Analysis Technologies. [Link]
Axsom, J. (2024). A Beginner's Guide to Metabolic Tracing. Bitesize Bio. [Link]
Heinrich, P., et al. (2016). IsoCorrectoR: Isotope correction in stable isotope labeling experiments in metabolomics. Bioinformatics, 32(8), 1261–1263. [Link]
Mass Spectrometry Research Facility, University of Oxford. (n.d.). Preparation of cell samples for metabolomics. [Link]
Fan, T. W.-M., & Lane, A. N. (2016). NMR Based Methods for Metabolites Analysis. Analytical Chemistry, 88(1), 43–57. [Link]
Ruotolo, B. T., et al. (2002). Analysis of Phosphorylated Peptides by Ion Mobility-Mass Spectrometry. Journal of Proteome Research, 1(4), 303–306. [Link]
Pereira, S. L., et al. (2023). The Impact of the Serum Extraction Protocol on Metabolomic Profiling Using UPLC-MS/MS and FTIR Spectroscopy. ACS Omega, 8(23), 20958–20970. [Link]
di Salvo, M. L., et al. (2021). Pyridoxal 5′-Phosphate Biosynthesis by Pyridox-(am)-ine 5′-Phosphate Oxidase: Species-Specific Features. International Journal of Molecular Sciences, 22(19), 10738. [Link]
Wang, F., et al. (2018). LC-MS Quantification of Site-Specific Phosphorylation Degree by Stable-Isotope Dimethyl Labeling Coupled with Phosphatase Dephosphorylation. Molecules, 23(11), 2824. [Link]
P. aeruginosa Metabolome Database. (n.d.). D-Erythrose 4-phosphate (PAMDB000460). [Link]
Emwas, A.-H., et al. (2019). Studying Metabolism by NMR-Based Metabolomics. Frontiers in Molecular Biosciences, 6, 20. [Link]
JoVE. (2022, June 22). Metabolic Pathway Confirmation & Discovery By 13C-Labeling l Protocol Preview [Video]. YouTube. [Link]
Giske, R., et al. (2012). Methodological Developments for Metabolic NMR Spectroscopy from Cultured Cells to Tissue Extracts: Achievements, Progress and Pitfalls. Metabolites, 2(4), 861–895. [Link]
P. aeruginosa Metabolome Database. (n.d.). erythronate-4-phosphate (PAMDB110580). [Link]
He, L., et al. (2018). In vivo [U-13C]glucose labeling to assess heart metabolism in murine models of pressure and volume overload. American Journal of Physiology-Heart and Circulatory Physiology, 315(3), H647–H657. [Link]
Barbier, V., et al. (2014). Erythritol feeds the pentose phosphate pathway via three new isomerases leading to D-erythrose-4-phosphate in Brucella. Proceedings of the National Academy of Sciences, 111(49), 17651–17656. [Link]
Strohmeier, M., et al. (2006). Structure of a bacterial pyridoxal 5'-phosphate synthase complex. Proceedings of the National Academy of Sciences, 103(51), 19284–19289. [Link]
Fan, T. W.-M., et al. (2010). NMR Method for Measuring Carbon-13 Isotopic Enrichment of Metabolites in Complex Solutions. Analytical Chemistry, 82(11), 4449–4456. [Link]
Lane, A. N., et al. (2011). Stable Isotope Labeled Tracers for Metabolic Pathway Elucidation by GC-MS and FT-MS. Methods in Molecular Biology, 708, 163–187. [Link]
Silantes. (2023). Understanding the Role of Mass Spectrometry in Metabolomics. [Link]
He, L., et al. (2018). In vivo [U-13C]glucose labeling to assess heart metabolism in murine models of pressure and volume overload. American Journal of Physiology-Heart and Circulatory Physiology, 315(3), H647–H657. [Link]
P. aeruginosa Metabolome Database. (n.d.). erythronate-4-phosphate (PAMDB110580). [Link]
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Ahn, W. S., & Antoniewicz, M. R. (2021). Comprehensive stable-isotope tracing of glucose and amino acids identifies metabolic by-products and their sources in CHO cell culture. Proceedings of the National Academy of Sciences, 118(40), e2108311118. [Link]
Mastering the Purification of Synthetic 4-Phospho-D-Erythronate: An Application Note and Protocol Guide
For Researchers, Scientists, and Drug Development Professionals Authored by a Senior Application Scientist The precise isolation of 4-Phospho-D-erythronate (4-PE), a key intermediate in the vitamin B6 biosynthesis pathwa...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Authored by a Senior Application Scientist
The precise isolation of 4-Phospho-D-erythronate (4-PE), a key intermediate in the vitamin B6 biosynthesis pathway and an inhibitor of ribose 5-phosphate isomerase, is paramount for accurate enzymatic studies and drug discovery initiatives.[1] Synthetic routes to 4-PE often yield a mixture of starting materials, byproducts, and the desired product, necessitating robust purification strategies to ensure high purity for downstream applications. This guide provides a detailed technical overview and actionable protocols for the purification of synthetic 4-PE, with a focus on ion-exchange and high-performance liquid chromatography techniques.
The Imperative for Purity: Why Purification of 4-PE is Critical
Synthetic 4-PE is invaluable for investigating the kinetics and structure of enzymes like 4-phosphoerythronate dehydrogenase (PdxB), a crucial player in the bacterial vitamin B6 pathway.[2] The presence of impurities, such as unreacted starting materials (e.g., D-erythronolactone or erythrose-4-phosphate) or side-products from the phosphorylation reaction, can lead to erroneous experimental results, including inaccurate kinetic parameters and misleading structure-activity relationships. Therefore, achieving a high degree of purity is not merely a procedural step but a prerequisite for generating reliable and reproducible data in enzymology and drug development.
Foundational Purification Strategy: A Multi-modal Approach
The purification of 4-PE, a negatively charged phosphorylated sugar, is most effectively achieved through a combination of techniques that exploit its unique physicochemical properties. The core of this strategy revolves around anion-exchange chromatography , which separates molecules based on their net negative charge. For higher resolution and analytical purposes, High-Performance Liquid Chromatography (HPLC) is the method of choice.
The overall workflow for purifying synthetic 4-PE can be visualized as follows:
Caption: General workflow for the purification of synthetic 4-Phospho-D-erythronate.
Pre-purification Sample Preparation: Setting the Stage for Success
Before embarking on chromatographic separation, it is crucial to prepare the crude synthetic mixture to ensure optimal performance of the purification columns and to prevent damage to the stationary phase.
Protocol 1: Neutralization of Crude Synthetic 4-PE
This protocol is essential when the synthesis of 4-PE involves harsh pH conditions, such as the alkaline hydrolysis of a lactone precursor.[1]
Objective: To neutralize the reaction mixture and remove cationic impurities.
Materials:
Crude 4-PE reaction mixture
Dowex 50W-X12 (H+ form) resin
Methanol
Deionized water
Beaker and magnetic stirrer
Filtration apparatus (e.g., Buchner funnel and filter paper)
Procedure:
Cool the crude reaction mixture to 4°C in an ice bath.
Slowly add Dowex 50W-X12 (H+ form) resin to the stirred reaction mixture until the pH of the solution is neutral (pH ~7.0), as monitored by pH paper or a pH meter.
Continue stirring the slurry for an additional 20 minutes at 4°C to ensure complete neutralization.
Filter the suspension to remove the resin.
Wash the resin with a small volume of cold deionized water and then with cold methanol to recover any adsorbed product.
Combine the filtrate and the washes. This neutralized solution is now ready for chromatographic purification.
Ion-Exchange Chromatography: The Workhorse of 4-PE Purification
Anion-exchange chromatography is a highly effective method for separating 4-PE from neutral or less negatively charged impurities.[3][4] The stationary phase consists of a positively charged resin that reversibly binds the negatively charged phosphate group of 4-PE.
Protocol 2: Purification of 4-PE using Dowex-1 Anion-Exchange Resin
This protocol describes a gravity-flow column chromatography procedure for the bulk purification of 4-PE.
Objective: To separate 4-PE from uncharged or less charged impurities.
Materials:
Neutralized crude 4-PE solution
Dowex-1 (e.g., X8, formate form) resin or a similar strong anion-exchange resin
Formic acid solutions of increasing concentrations (e.g., 0.1 M, 0.5 M, 1.0 M)
Chromatography column
Fraction collector (optional)
Spectrophotometer or other means of detecting phosphate (e.g., Molybdate assay)
Procedure:
Resin Preparation:
Swell the Dowex-1 resin in deionized water.
Wash the resin extensively with deionized water to remove any fines.
Convert the resin to the formate form by washing with an excess of 1 M sodium formate, followed by extensive washing with deionized water until the eluate is free of formate ions.
Column Packing:
Pour the resin slurry into the chromatography column, allowing it to settle into a packed bed.
Wash the packed column with several column volumes of deionized water.
Sample Loading:
Apply the neutralized crude 4-PE solution to the top of the column.
Allow the sample to enter the resin bed completely.
Washing:
Wash the column with deionized water to elute any unbound, neutral, or positively charged impurities.
Elution:
Elute the bound 4-PE using a stepwise or linear gradient of formic acid. Start with a low concentration (e.g., 0.1 M formic acid) and gradually increase the concentration.
Collect fractions and monitor for the presence of 4-PE using a suitable analytical method (e.g., phosphate assay or TLC).
Pooling and Desalting:
Pool the fractions containing pure 4-PE.
Remove the formic acid by lyophilization or by using a desalting column.
Parameter
Recommendation
Rationale
Resin Type
Strong anion exchanger (e.g., Dowex-1)
Ensures strong binding of the phosphate group.
Counter-ion
Formate
A volatile counter-ion that can be easily removed by lyophilization.
Eluent
Formic acid gradient
Allows for the differential elution of compounds based on their charge strength.
High-Performance Liquid Chromatography (HPLC): For High-Resolution Purification and Analysis
HPLC offers superior resolution and is ideal for the final polishing of 4-PE or for analytical assessment of its purity.[5] Both anion-exchange and reversed-phase HPLC can be employed.
Protocol 3: Anion-Exchange HPLC for 4-PE Purification and Analysis
This protocol is adapted from methods used for the separation of other phosphorylated sugars.[5]
Objective: To achieve high-purity 4-PE and to analyze its purity.
Instrumentation:
HPLC system with a gradient pump and a UV detector.
Strong anion-exchange (SAX) HPLC column.
Reagents:
Mobile Phase A: Deionized water
Mobile Phase B: Ammonium formate buffer (e.g., 1 M, pH adjusted)
Sample: Partially purified 4-PE dissolved in deionized water
Procedure:
Column Equilibration: Equilibrate the SAX column with the initial mobile phase composition (e.g., 100% Mobile Phase A) until a stable baseline is achieved.
Injection: Inject the 4-PE sample onto the column.
Elution Gradient: Apply a linear gradient of increasing Mobile Phase B. A typical gradient might be from 0% to 50% B over 30 minutes.
Detection: Monitor the elution profile at a low UV wavelength (e.g., 210 nm) for indirect detection of the non-UV active 4-PE or use a charged aerosol detector (CAD) or a mass spectrometer (MS) for direct detection.
Fraction Collection: Collect the peak corresponding to 4-PE.
Desalting: Desalt the collected fractions by lyophilization (if a volatile buffer like ammonium formate is used) or by using a desalting column.
Caption: Workflow for the HPLC purification of 4-Phospho-D-erythronate.
Purity Assessment: Validating the Success of Purification
The purity of the final 4-PE product should be rigorously assessed to ensure it is suitable for its intended application.
Recommended Analytical Techniques:
HPLC-MS: Provides information on both the purity (from the HPLC chromatogram) and the identity (from the mass spectrum) of the compound.
NMR Spectroscopy (¹H, ¹³C, ³¹P): Confirms the chemical structure of 4-PE and can reveal the presence of impurities.
Enzymatic Assay: The activity of the purified 4-PE can be tested using a specific enzyme, such as PdxB, to confirm its biological activity.
Technique
Information Provided
Expected Purity for Downstream Applications
HPLC-MS
Purity and Molecular Weight Confirmation
>95%
NMR
Structural Confirmation and Impurity Profiling
Conforms to expected structure
Enzymatic Assay
Biological Activity
Consistent with literature values
Troubleshooting Common Purification Challenges
Problem
Possible Cause
Solution
Low recovery of 4-PE from ion-exchange column
Incomplete elution
Increase the final concentration of the eluting salt/acid.
Irreversible binding to the resin
Ensure the resin is properly regenerated and not fouled.
Poor resolution in HPLC
Inappropriate gradient
Optimize the elution gradient (e.g., make it shallower).
Column overloading
Reduce the amount of sample injected.
Presence of salt in the final product
Incomplete desalting
Repeat the desalting step or use a more effective method.
Conclusion
The successful purification of synthetic 4-Phospho-D-erythronate is a critical step in ensuring the reliability of subsequent biochemical and drug discovery studies. The combination of initial sample cleanup, robust ion-exchange chromatography, and high-resolution HPLC provides a powerful workflow for obtaining high-purity 4-PE. By carefully following the protocols outlined in this guide and validating the purity of the final product, researchers can be confident in the quality of their starting material, leading to more accurate and impactful scientific outcomes.
References
A Simple Route for Synthesis of 4-Phospho-D-Erythronate. PMC. [Link]
Overexpression, crystallization and preliminary X-ray crystallographic analysis of erythronate-4-phosphate dehydrogenase from Pseudomonas aeruginosa. National Institutes of Health. [Link]
(PDF) Chapter 15 Preparative HPLC of carbohydrates. ResearchGate. [Link]
How to use Dowex resin to exchange tetrabutylammonium to ammonium cation? ResearchGate. [Link]
Synthesis and Biological Evaluation of Phosphate Prodrugs of 4-Phospho-d-erythronohydroxamic Acid, an Inhibitor of 6-Phosphogluconate Dehydrogenase. National Institutes of Health. [Link]
HPLC separation and indirect ultraviolet detection of phosphorylated sugars. PubMed. [Link]
Biochemical characterization of gapB-encoded erythrose 4-phosphate dehydrogenase of Escherichia coli K-12 and its possible role in pyridoxal 5. PubMed. [Link]
Strategies to Purify Carbohydrate-Based Compounds. Teledyne Labs. [Link]
Application Note & Protocols: Mastering In Vitro Enzyme Kinetics with 4-Phospho-D-erythronate
Introduction: The Significance of 4-Phospho-D-erythronate in Drug Discovery 4-Phospho-D-erythronate (4PE) is a critical, yet often overlooked, metabolite intermediate. Primarily recognized for its role in the DXP-indepen...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Significance of 4-Phospho-D-erythronate in Drug Discovery
4-Phospho-D-erythronate (4PE) is a critical, yet often overlooked, metabolite intermediate. Primarily recognized for its role in the DXP-independent pathway of pyridoxal 5'-phosphate (PLP, Vitamin B6) biosynthesis in many bacteria, it represents a key junction in a metabolic route that is absent in humans.[1][2][3] This distinction makes the enzymes that metabolize 4PE, such as 4-phosphoerythronate dehydrogenase (PdxB), highly attractive targets for the development of novel antibacterial agents.[4][5] Furthermore, 4PE has been identified as an inhibitor of other critical enzymes like ribose 5-phosphate isomerase, broadening its relevance in metabolic studies.[1]
Historically, the study of 4PE-dependent enzymes has been significantly hampered by the limited commercial availability and complex synthesis of the substrate.[1] However, recent advancements in synthetic chemistry have made gram-scale quantities of 4PE accessible, paving the way for detailed mechanistic and kinetic investigations.[1]
This guide provides a comprehensive framework for conducting robust in vitro enzyme kinetics studies using 4PE. We will move beyond simple procedural lists to explain the underlying rationale for experimental design, ensuring that your protocols are not only reproducible but also self-validating. The focus will be on the kinetic characterization of PdxB from Escherichia coli, a model system for a continuous spectrophotometric assay.
Section 1: Scientific Rationale and Pathway Overview
To design a meaningful kinetic experiment, one must first understand the biological context. 4PE is a central player in a specific branch of the Vitamin B6 synthesis pathway found in gamma proteobacteria. The pathway is initiated by the oxidation of D-erythrose-4-phosphate (E4P) and proceeds through several steps to generate PLP, an essential cofactor for a vast number of enzymes.
The key reaction for our focus is the NAD+-dependent oxidation of 4PE, catalyzed by PdxB, to produce (R)-3-hydroxy-2-oxo-4-phosphonooxybutanoic acid and NADH.[1][6]
Caption: The DXP-independent pathway for PLP biosynthesis.
The elegance of the PdxB-catalyzed reaction lies in its direct link between substrate turnover and the production of NADH. This relationship forms the bedrock of our primary assay methodology. By monitoring the increase in absorbance at 340 nm—a wavelength where NADH absorbs light but NAD+ does not—we can directly and continuously measure the rate of the enzymatic reaction.
Section 2: Materials and Reagent Preparation
Scientific integrity begins with meticulously prepared reagents. The accuracy of your kinetic parameters is directly dependent on the purity and concentration of your stock solutions.
Materials:
Purified PdxB enzyme (or other 4PE-dependent enzyme)
4-Phospho-D-erythronate (4PE) substrate
β-Nicotinamide adenine dinucleotide, oxidized form (NAD+)
Tris-HCl, HEPES, or other suitable buffer
Nuclease-free water
UV-transparent 96-well plates or quartz cuvettes
Temperature-controlled spectrophotometer or plate reader capable of reading at 340 nm
Causality: The synthesis of 4PE is a critical first step, as it is not widely available commercially. We recommend following a validated synthesis protocol, such as the one starting from the inexpensive precursor D-erythronolactone, which provides preparatively useful yields.[1]
Protocol: Accurately weigh the synthesized 4PE and dissolve it in nuclease-free water to a final concentration of 100 mM. Adjust the pH to ~7.0 if necessary using dilute NaOH. The exact concentration should be verified by a suitable method, such as phosphorus analysis or by enzymatic endpoint assay if a standardized enzyme is available.
Storage: Aliquot the stock solution into small volumes to minimize freeze-thaw cycles and store at -80°C. Phosphorylated sugars are generally stable for years under these conditions.[7]
NAD+ Stock (e.g., 50 mM):
Protocol: Dissolve high-purity NAD+ in nuclease-free water. The concentration can be accurately determined spectrophotometrically using the molar extinction coefficient at 260 nm (ε = 18,000 M⁻¹cm⁻¹ at pH 7.0).
Storage: Store in aliquots at -20°C. NAD+ solutions are susceptible to degradation, especially at non-neutral pH.
Enzyme Stock (e.g., 1 mg/mL or ~25 µM):
Protocol: The enzyme should be purified to >95% homogeneity. The concentration should be determined using a reliable method like the Bradford assay or by measuring absorbance at 280 nm with a calculated extinction coefficient.
Storage: Store in a buffer containing a cryoprotectant like glycerol (e.g., 50% glycerol) at -20°C or flash-frozen in liquid nitrogen and stored at -80°C for long-term stability.
Assay Buffer (e.g., 50 mM Tris-HCl, pH 8.0):
Protocol: Prepare the buffer and adjust the pH at the temperature you will be conducting the assay, as the pKa of Tris is temperature-dependent. Filter sterilize the buffer before use.
Section 3: Protocol for Continuous Spectrophotometric Kinetic Assay
This protocol is designed for a 96-well plate format, which is ideal for high-throughput screening of substrate concentrations or potential inhibitors. It can be easily adapted for single-cuvette measurements by scaling the volumes appropriately.
Caption: Experimental workflow for kinetic analysis of PdxB.
Step-by-Step Methodology:
Prepare Substrate Dilutions: On a separate plate or in tubes, prepare a series of 4PE concentrations. For a typical Km determination, a 2-fold serial dilution series ranging from 0.1x to 10x the expected Km is ideal. If the Km is unknown, start with a broad range (e.g., 10 mM down to low µM).
Prepare Reaction Master Mix:
Rationale: Preparing a master mix ensures that every reaction well receives the same concentration of enzyme, buffer, and NAD+, minimizing pipetting errors.
Protocol: For N reactions, prepare a master mix for N+1 reactions. In a single tube, combine the appropriate volumes of Assay Buffer, NAD+ stock (e.g., to a final concentration of 1-2 mM), and Enzyme stock (e.g., to a final concentration of 10-50 nM). The optimal enzyme concentration is one that yields a linear reaction rate for at least 5-10 minutes.
Set up the Reaction Plate:
Protocol: Dispense the master mix into the wells of a UV-transparent 96-well plate. For a 200 µL final volume, you might add 180 µL of master mix.
Controls (Crucial for a self-validating system):
No-Enzyme Control: Master mix without PdxB + highest [4PE]. This checks for non-enzymatic reduction of NAD+.
No-Substrate Control: Master mix + water/buffer instead of 4PE. This establishes the baseline absorbance and any background enzyme activity.
Equilibration and Reaction Initiation:
Rationale: Pre-incubating the plate ensures that the reaction starts at the desired temperature.
Protocol: Place the plate in the spectrophotometer and allow it to equilibrate to the assay temperature (e.g., 37°C) for 5 minutes.
Initiate the reactions by adding the final component, the 4PE dilutions (e.g., 20 µL), to each well. Mix briefly by gentle shaking within the plate reader if possible.
Data Acquisition:
Protocol: Immediately begin monitoring the absorbance at 340 nm. Collect data points at regular intervals (e.g., every 15-30 seconds) for 10-20 minutes.
Section 4: Data Analysis and Interpretation
The raw output of the experiment is a set of reaction progress curves (A340 vs. time). The goal is to convert this into meaningful kinetic parameters.
Calculate Initial Velocity (V₀):
For each 4PE concentration, identify the initial linear portion of the curve.
Calculate the slope of this linear region (ΔA340 / Δtime). This is your initial reaction rate in Absorbance units per minute.
Convert this rate to molar concentration units (µM/min) using the Beer-Lambert Law:
V₀ (M/min) = (Slope) / (ε * l)
ε (NADH): 6220 M⁻¹cm⁻¹
l (path length): For a standard cuvette, l = 1 cm. For a 96-well plate, the path length depends on the volume. For 200 µL, it is typically ~0.5-0.6 cm. This must be determined empirically for your specific plate/reader combination or corrected using a pathlength correction feature.
Determine Kinetic Parameters (Km and Vmax):
Plot the calculated initial velocities (V₀) on the y-axis against the corresponding 4PE concentrations ([S]) on the x-axis.
Use a non-linear regression software (e.g., GraphPad Prism, R, Python libraries) to fit the data directly to the Michaelis-Menten equation:
V₀ = (Vmax * [S]) / (Km + [S])
The software will provide the best-fit values for Vmax (the maximum velocity at saturating substrate concentration) and Km (the Michaelis constant, representing the substrate concentration at which the reaction rate is half of Vmax).
Data Presentation:
Kinetic data should be presented clearly. While specific kinetic values for PdxB with 4PE are not readily found in the literature and must be determined experimentally, the table below shows an example using published data for the preceding enzyme in the pathway, E4PDH, to illustrate how results should be reported.[8]
Section 5: Advanced Considerations and Troubleshooting
The PdxB Single-Turnover Phenomenon: Mechanistic studies on E. coli PdxB revealed an unusual property: the enzyme does not readily release the NADH product after a single turnover.[1] This can stall the reaction in a standard in vitro assay.
Expert Insight & Solution: To achieve multiple turnovers and measure steady-state kinetics, the enzyme-bound NADH must be regenerated back to NAD+. This can be accomplished by including an α-keto acid (like α-ketoglutarate) and a corresponding dehydrogenase in the reaction mix to consume the NADH, or by simply including an α-keto acid alone which can facilitate regeneration.[1] This is a critical detail for obtaining physiologically relevant kinetic data for this specific enzyme.
Alternative Assay Formats:
HPLC-Based (Discontinuous): If a continuous assay is not possible (e.g., due to interfering absorbance), a discontinuous assay can be used. Reactions are run for a fixed time, then quenched (e.g., with acid). The reaction mixture is then analyzed by HPLC to quantify the amount of product formed or substrate consumed.[9]
LC-MS/MS: For the highest sensitivity and specificity, LC-MS/MS can be employed to precisely measure the mass of the substrate and product, providing unambiguous quantification.[10]
Troubleshooting:
High Background Signal: May indicate contamination of NAD+ with NADH or a non-enzymatic reaction. Run proper controls to diagnose.
No/Low Activity: Check enzyme integrity (run an SDS-PAGE), confirm buffer pH, and verify the concentrations of all reagents. Ensure the enzyme was stored correctly.
Non-linear Initial Rates: This could be due to substrate depletion (use less enzyme or a shorter time course), enzyme instability, or product inhibition.
Conclusion
The study of 4-Phospho-D-erythronate-dependent enzymes offers a promising avenue for the discovery of new antibacterial agents. By leveraging improved synthetic access to 4PE and employing robust, well-controlled kinetic assays as detailed in this guide, researchers can effectively characterize these critical enzymatic targets. A deep understanding of the underlying biochemistry, from pathway context to the specific mechanistic quirks of the enzyme, is paramount for designing experiments that yield accurate, trustworthy, and impactful results.
References
Reddick, J. J., & Eads, C. D. (2012). A Simple Route for Synthesis of 4-Phospho-D-Erythronate. Organic letters, 14(15), 3886–3889. [Link]
Méndez-González, L. C., et al. (2024). Advances in 4-Nitrophenol Detection and Reduction Methods and Mechanisms: An Updated Review. Molecules, 29(5), 1098. [Link]
Zhao, G., & Winkler, M. E. (1996). A novel add-on acquisition-integration vector for use in Escherichia coli. Gene, 181(1-2), 147-152. [Link]
Beaucage, S. L. (2013). Synthesis of DNA/RNA and Their Analogs via Phosphoramidite and H-Phosphonate Chemistries. Current Protocols in Nucleic Acid Chemistry. [Link]
National Center for Biotechnology Information. PubChem Compound Summary for CID 449304, 4-Phospho-D-Erythronate. [Link]
Garrido-Sanz, D., & Prieto, M. A. (2022). Knowns and Unknowns of Vitamin B6 Metabolism in Escherichia coli. EcoSal Plus, 10(2), eESP-0004-2022. [Link]
Zhao, G., & Winkler, M. E. (1995). Biochemical characterization of gapB-encoded erythrose 4-phosphate dehydrogenase of Escherichia coli K-12 and its possible role in pyridoxal 5'-phosphate biosynthesis. Journal of bacteriology, 177(10), 2804–2812. [Link]
Singh, S., et al. (2025). Structure of the NAD+ Bound Erythrose-4-Phosphate Dehydrogenase (E4PDH) Reveals the Stabilizing Effect of Polyethylene Glycol on the Quaternary Structure. Proteins. [Link]
Wikipedia contributors. (2023). 4-phosphoerythronate dehydrogenase. Wikipedia, The Free Encyclopedia. [Link]
Zhang, H., et al. (2024). Analyses of 4-hydroxy-3-methylbut-2-enyl Diphosphate Reductase Activity and IPP Content. bio-protocol, 14(12), e4992. [Link]
Wikipedia contributors. (2023). Non-mevalonate pathway. Wikipedia, The Free Encyclopedia. [Link]
Kim, D. Y., et al. (2018). The Nonmevalonate Pathway of Isoprenoid Biosynthesis Supports Anaerobic Growth of Listeria monocytogenes. mBio, 9(4), e01138-18. [Link]
Seemann, M., et al. (2005). Isoprenoid biosynthesis in chloroplasts via the methylerythritol phosphate pathway: the (E)-4-hydroxy-3-methylbut-2-enyl diphosphate synthase (GcpE) from Arabidopsis thaliana is a [4Fe-4S] protein. JBIC Journal of Biological Inorganic Chemistry, 10(2), 131-137. [Link]
Fitzpatrick, P. F. (2011). Three serendipitous pathways in E. coli can bypass a block in pyridoxal-5'-phosphate synthesis. PLoS One, 6(12), e28833. [Link]
Pfeiffer, C. M., et al. (2018). Long-Term Stability of 18 Nutritional Biomarkers Stored at −20 °C and 5 °C for up to 12 Months. The Journal of Nutrition, 148(1), 115-124. [Link]
ATSDR. (1995). Analytical Methods. In Toxicological Profile for 2,4,6-Trinitrotoluene. Agency for Toxic Substances and Disease Registry (US). [Link]
Rohdich, F., et al. (2002). The nonmevalonate pathway of isoprenoid biosynthesis. Angewandte Chemie International Edition, 41(14), 2398-2423. [Link]
Chemistry For Everyone. (2025). How To Determine Enzyme Kinetic Parameters?. YouTube. [Link]
Cornish-Bowden, A. (2012). Fundamentals of enzyme kinetics. John Wiley & Sons.
Eisenreich, W., et al. (2004). Biochemistry of the non-mevalonate isoprenoid pathway. Cellular and Molecular Life Sciences CMLS, 61(12), 1401-1426. [Link]
Otto, M. F., & de Montellano, P. R. O. (2000). Stability of plasma and erythrocyte fatty acid composition during cold storage. The Journal of nutrition, 130(2), 319-322. [Link]
stability of 4-Phospho-D-erythronate during sample storage and extraction
This guide provides in-depth technical support for researchers, scientists, and drug development professionals working with 4-Phospho-D-erythronate (4-PE), an important intermediate in the vitamin B6 biosynthesis pathway...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides in-depth technical support for researchers, scientists, and drug development professionals working with 4-Phospho-D-erythronate (4-PE), an important intermediate in the vitamin B6 biosynthesis pathway in some bacteria.[1][2] Given its phosphorylated nature, 4-PE is susceptible to degradation if not handled and stored correctly. This document offers troubleshooting advice and answers to frequently asked questions to ensure the stability and integrity of your samples, leading to reliable and reproducible experimental results.
Troubleshooting Guide
This section addresses specific issues that may arise during the storage and extraction of 4-Phospho-D-erythronate.
Issue 1: Low or No Detection of 4-Phospho-D-erythronate in Samples
Possible Cause 1: Enzymatic Degradation. Your samples may contain active phosphatases that are dephosphorylating the 4-PE. This is especially a concern in cell lysates or tissue homogenates that have not been properly quenched.
Solution: Immediately quench metabolic activity at the point of sample collection. This can be achieved by snap-freezing the sample in liquid nitrogen.[3] For cultured cells, rapid filtration and quenching in a cold solvent mixture (e.g., -40°C 60% methanol) is an effective method.[4] The goal is to halt all enzymatic activity instantly.
Possible Cause 2: Chemical Degradation. The phosphate group of 4-PE can be labile, particularly in acidic or highly alkaline conditions, and at elevated temperatures.[5]
Solution: Maintain samples at a neutral or slightly alkaline pH (around 7.0-8.0) during extraction and storage.[6][7] Avoid prolonged exposure to room temperature. All steps of the extraction should be performed on ice or at 4°C.
Possible Cause 3: Inefficient Extraction. 4-Phospho-D-erythronate is a polar, negatively charged molecule. The chosen extraction solvent may not be optimal for its recovery from the cellular matrix.
Solution: A biphasic extraction using a mixture of methanol, chloroform, and water is a robust method for separating polar metabolites like 4-PE from lipids and other cellular components.[8] Alternatively, a cold methanol extraction can be effective for phosphorylated metabolites.[9]
Issue 2: High Variability Between Replicates
Possible Cause 1: Inconsistent Quenching. If the time between sample collection and quenching varies, the metabolic state of the cells can change, leading to inconsistent levels of 4-PE.
Solution: Standardize your quenching procedure to be as rapid and consistent as possible. For cell cultures, the time from removing the culture from the incubator to quenching should be minimized, ideally to a few seconds.[9]
Possible Cause 2: Partial Thawing During Storage or Processing. Repeated freeze-thaw cycles can lead to degradation of sensitive analytes.
Solution: Store samples at -80°C and avoid repeated freeze-thaw cycles.[10] Aliquot samples into smaller volumes before freezing if you anticipate needing to access them multiple times.
Possible Cause 3: Incomplete Cell Lysis. If cells are not completely lysed during extraction, the recovery of intracellular metabolites like 4-PE will be inconsistent.
Solution: Incorporate a mechanical lysis step, such as sonication or bead beating, after adding the extraction solvent to ensure complete disruption of cell membranes.[11]
Frequently Asked Questions (FAQs)
Storage
Q1: What is the optimal temperature for long-term storage of samples containing 4-Phospho-D-erythronate?
A1: For long-term stability, samples should be stored at -80°C.[10] This minimizes both enzymatic and chemical degradation. For short-term storage (a few days), -20°C may be acceptable, but -80°C is strongly recommended.
Q2: What is the recommended pH for storing solutions of 4-Phospho-D-erythronate?
A2: A slightly alkaline pH of around 8.0-9.0 is recommended for storing purified 4-PE or samples in aqueous solutions to enhance stability.[7]
Q3: How many freeze-thaw cycles can my samples withstand?
A3: It is best to avoid freeze-thaw cycles altogether. If necessary, limit them to a single cycle. Each cycle increases the risk of degradation. Aliquoting samples is the best practice.
Extraction
Q4: What is "quenching" and why is it critical for analyzing 4-Phospho-D-erythronate?
A4: Quenching is the rapid inactivation of metabolic processes within a biological sample.[3] It is crucial for phosphorylated intermediates like 4-PE because their cellular concentrations can change in seconds due to ongoing enzymatic activity. Effective quenching ensures that the measured amount of 4-PE reflects its concentration at the moment of sampling.
Q5: Which extraction solvent is best for 4-Phospho-D-erythronate?
A5: A cold solvent mixture is recommended. A common and effective method is a biphasic extraction using a methanol:chloroform:water ratio. This allows for the separation of polar metabolites like 4-PE into the aqueous phase, away from lipids in the chloroform phase. Cold 80% methanol can also be an effective extraction solvent for phosphorylated compounds.[9]
Q6: Should I wash my cells before extraction?
A6: Washing cells to remove extracellular media is a common practice. However, it must be done quickly with an ice-cold, isotonic solution like phosphate-buffered saline (PBS) to prevent cell lysis and leakage of intracellular metabolites.[12][13] Some studies suggest that washing can suppress the signal of certain metabolites, so it's a step that may need to be optimized for your specific experimental needs.[12]
Recommended Protocol for Sample Quenching and Extraction from Bacterial Culture
This protocol is designed to maximize the recovery and stability of 4-Phospho-D-erythronate from bacterial cultures.
Extraction Solvent: 80% Methanol (pre-chilled to -80°C)
Liquid Nitrogen
Centrifuge capable of reaching low temperatures
Procedure:
Preparation: Prepare all solutions and label all tubes in advance. Pre-chill the centrifuge to -9°C.
Quenching:
Rapidly withdraw a known volume of your bacterial culture.
Immediately add the culture to 5 volumes of the -40°C quenching solution.[4] This will rapidly cool the cells and halt metabolism.
Centrifugation:
Centrifuge the quenched cell suspension at a low temperature (e.g., -9°C) and high speed (e.g., 5000 x g) for 5 minutes to pellet the cells.
Quickly decant the supernatant.
Extraction:
Resuspend the cell pellet in 1 mL of -80°C 80% methanol.
Immediately snap-freeze the tube in liquid nitrogen.
Lysis:
Thaw the sample on ice.
Perform mechanical lysis, for example, by sonicating the sample three times for 30 seconds, with 30-second intervals on ice in between each sonication.[11]
Clarification:
Centrifuge the lysate at high speed (e.g., 15,000 x g) for 10 minutes at 4°C to pellet cell debris.
Sample Collection:
Carefully transfer the supernatant, which contains the extracted metabolites, to a new, clean tube.
Snap-freeze the extract in liquid nitrogen and store at -80°C until analysis.
Visualizations
Caption: Recommended workflow for quenching and extraction of 4-Phospho-D-erythronate.
Caption: Potential degradation pathways for 4-Phospho-D-erythronate.
Data Summary Table
Parameter
Recommended Condition
Rationale & Impact on Stability
Long-Term Storage Temp.
-80°C
Minimizes enzymatic and chemical degradation, ensuring long-term sample integrity.[10]
Short-Term Storage Temp.
-20°C (up to 1 week)
Acceptable for short periods, but -80°C is preferred to prevent any potential degradation.
Processing Temp.
4°C or on ice
Reduces the rate of enzymatic and chemical reactions during sample handling.[12]
Storage/Extraction pH
Neutral to slightly alkaline (pH 7.0-9.0)
The phosphate ester bond is more stable under these conditions, reducing the risk of hydrolysis.[6][7]
Freeze-Thaw Cycles
Avoid (Maximum of 1)
Each cycle can cause sample degradation and compromise integrity. Aliquoting is key.
References
A Simple Route for Synthesis of 4-Phospho-D-Erythronate. National Institutes of Health.[Link]
A Q&A guide to stability storage. Q1 Scientific.[Link]
4-Phospho-D-Erythronate | C4H9O8P | CID 449304. PubChem, National Institutes of Health.[Link]
GUIDELINE FOR STABILITY DATA. National Pharmaceutical Regulatory Agency.[Link]
Determining the shelf life of an erythropoietin alfa biosimilar GBPD002 through stability study. ResearchGate.[Link]
Crystal structure of D-erythronate-4-phosphate dehydrogenase complexed with NAD. Protein Data Bank.[Link]
Summary of quenching and extraction workflow using the modified cell... ResearchGate.[Link]
Absolute quantitation of intracellular metabolite concentrations by an isotope ratio-based approach. National Institutes of Health.[Link]
D-Erythrose 4-phosphate (PAMDB000460). P. aeruginosa Metabolome Database.[Link]
A robust intracellular metabolite extraction protocol for human neutrophil metabolic profiling. PLOS One.[Link]
A spectrophotometric assay for the determination of 4-diphosphocytidyl-2-C-methyl-D-erythritol kinase activity. PubMed.[Link]
Synthesis and Biological Evaluation of Phosphate Prodrugs of 4‐Phospho‐D ‐erythronohydroxamic Acid, an Inhibitor of 6‐Phosphogluconate Dehydrogenase. ResearchGate.[Link]
Influence of Ion Strength and pH on Thermal Stability of Yeast Formate Dehydrogenase. PubMed.[Link]
Optimization of cold methanol quenching for quantitative metabolomics of Penicillium chrysogenum. National Institutes of Health.[Link]
Effective Quenching Processes for Physiologically Valid Metabolite Profiling of Suspension Cultured Mammalian Cells. ACS Publications.[Link]
Evaluation of extraction processes for intracellular metabolite profiling of mammalian cells: Matching extraction approaches to cell type and metabolite targets. ResearchGate.[Link]
Synthesis and Biological Evaluation of Phosphate Prodrugs of 4-Phospho-d -erythronohydroxamic Acid, an Inhibitor of 6-Phosphogluconate Dehydrogenase. National Institutes of Health.[Link]
The Microbial Degradation of Natural and Anthropogenic Phosphonates. PubMed Central.[Link]
What could be the best storage temperature for stock NADPH? ResearchGate.[Link]
An enyzmic method for the analysis of D-erythrose 4-phosphate. PubMed.[Link]
Influence of pH and Temperature on the Synthesis and Stability of Biologically Synthesized AgNPs. MDPI.[Link]
Breaking down the biochemical pathways of protein degradation. St. Jude Children's Research Hospital.[Link]
Extraction parameters for metabolomics from cell extracts. PubMed Central, National Institutes of Health.[Link]
A direct cell quenching method for cell-culture based metabolomics. ResearchGate.[Link]
Multi-Omics Compatible Protocols for Preparation and Extraction of Biological Samples for Wide Coverage in Untargeted Metabolomics. Agilent.[Link]
Determination of the Intracellular Concentrations of Metabolites in Escherichia coli Collected during the Exponential and Statio. KOASAS.[Link]
Effect of Temperature, pH and Plasmids on In Vitro Biofilm Formation in Escherichia coli. MDPI.[Link]
Thermal Degradation Kinetics and pH–Rate Profile of Verbascoside and Stability Improvement by Solid Lipid Nanoparticles. National Institutes of Health.[Link]
Deep Metabolic Profiling Assessment of Tissue Extraction Protocols for Three Model Organisms. PubMed Central, National Institutes of Health.[Link]
Technical Support Center: Troubleshooting Poor Chromatographic Separation of Sugar Phosphates
Welcome to our dedicated technical support center for resolving challenges in the chromatographic separation of sugar phosphates. This guide is designed for researchers, scientists, and drug development professionals who...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to our dedicated technical support center for resolving challenges in the chromatographic separation of sugar phosphates. This guide is designed for researchers, scientists, and drug development professionals who encounter difficulties in achieving optimal separation of these highly polar and structurally similar analytes. Here, we address common issues in a practical question-and-answer format, providing not just solutions but also the underlying scientific principles to empower your method development and troubleshooting efforts.
Question 1: Why am I seeing poor retention of my sugar phosphates on a reversed-phase C18 column?
Answer:
Sugar phosphates are highly polar molecules due to the presence of multiple hydroxyl groups and a negatively charged phosphate group.[1] Traditional reversed-phase columns, such as C18, rely on hydrophobic interactions between the nonpolar stationary phase and the analyte. Because sugar phosphates are very polar, they have minimal affinity for the C18 stationary phase and will elute very early, often in the void volume, resulting in poor retention and separation.[2]
To address this, several alternative chromatographic modes are more suitable for retaining and separating these challenging compounds:
Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC utilizes a polar stationary phase (e.g., silica, amino, or specialized HILIC phases) and a mobile phase with a high concentration of a less polar organic solvent, typically acetonitrile.[3] This creates a water-enriched layer on the surface of the stationary phase, into which polar analytes like sugar phosphates can partition, leading to their retention.[4] Elution is then achieved by increasing the polarity of the mobile phase (i.e., increasing the water content).[3]
Anion-Exchange Chromatography (AEC): This technique separates molecules based on their net negative charge.[1] The negatively charged phosphate group of sugar phosphates interacts with a positively charged stationary phase.[5] Elution is typically achieved by increasing the ionic strength or pH of the mobile phase to disrupt the electrostatic interaction. AEC is particularly effective for separating sugar phosphates from other uncharged or less charged matrix components.[5][6]
Mixed-Mode Chromatography (MMC): These columns combine multiple retention mechanisms, such as reversed-phase and ion-exchange, on a single stationary phase.[1] For sugar phosphates, a mixed-mode column with both anion-exchange and reversed-phase characteristics can provide unique selectivity and improved separation.[1][7]
Derivatization: Chemical derivatization can be employed to modify the sugar phosphates, making them more amenable to reversed-phase chromatography.[2][8][9] For instance, derivatizing the hydroxyl groups can increase the hydrophobicity of the molecule, enhancing its retention on a C18 column.[7]
Question 2: My sugar phosphate peaks are exhibiting significant tailing. What are the likely causes and how can I resolve this?
Answer:
Peak tailing for sugar phosphates is a common issue that can compromise resolution and quantification. The primary causes are typically secondary interactions with the stationary phase or the chromatographic system itself.
Causality and Solutions:
Interaction with Metal Surfaces: A significant and often overlooked cause of peak tailing for phosphate-containing compounds is the interaction between the phosphate group and active metal sites, particularly stainless steel, in the HPLC system (e.g., tubing, frits, and even the column body).[10][11] This interaction leads to undesirable secondary retention and subsequent slow release of the analyte, resulting in a tailed peak.
Solution: Passivating the HPLC system by flushing it with an acidic solution (e.g., phosphoric acid, though not always MS-compatible) can help to neutralize these active sites.[10][11] Using a bio-inert or PEEK-lined HPLC system and column can also mitigate this issue. For LC-MS applications where non-volatile acids are problematic, adding a volatile chelating agent or a volatile organic phosphonic acid like methylphosphonic acid to the mobile phase can act as a "tail-sweeping" reagent, effectively competing with the sugar phosphates for the active metal sites.[8]
Secondary Interactions with the Stationary Phase: On some stationary phases, particularly silica-based ones, residual silanol groups can interact with the phosphate moiety, leading to peak tailing.[4]
Solution:
Mobile Phase pH Adjustment: Adjusting the pH of the mobile phase can alter the charge state of both the analyte and the stationary phase, which can help to minimize these secondary interactions.[12]
Use of End-Capped Columns: Employing well-end-capped columns where the residual silanol groups are chemically deactivated can reduce these interactions.
Mobile Phase Additives: The addition of a competing base or a small amount of a buffer to the mobile phase can help to saturate the active sites on the stationary phase.
Column Overload: Injecting too much sample can lead to saturation of the stationary phase, resulting in peak tailing.
Solution: Try diluting the sample and injecting a smaller volume to see if the peak shape improves.[13]
II. Resolution and Co-elution of Isomers
Question 3: I am struggling to separate isomeric sugar phosphates, such as glucose-6-phosphate and fructose-6-phosphate. What strategies can I employ to improve their resolution?
Answer:
The separation of sugar phosphate isomers is a significant analytical challenge due to their nearly identical physicochemical properties.[14][15] Achieving baseline separation often requires careful optimization of several chromatographic parameters.
Strategies for Improving Isomer Resolution:
Column Chemistry Selection: The choice of stationary phase is critical.
HILIC Columns: Different HILIC phases (e.g., amino, amide, or specialized diol phases) can offer varying selectivities for sugar phosphate isomers.[4] Experimenting with different HILIC column chemistries is often a necessary step. For example, a polymer-based HILIC column may provide different selectivity compared to a silica-based one.
Mixed-Mode Columns: The dual retention mechanism of mixed-mode columns can enhance the separation of isomers that differ subtly in both their charge and hydrophilicity.[1]
Porous Graphitic Carbon (PGC) Columns: PGC columns separate analytes based on their stereochemistry and polarity. They can be a powerful tool for resolving structurally similar isomers.[4]
Mobile Phase Optimization:
pH Control: Fine-tuning the mobile phase pH can influence the ionization state of the sugar phosphates and any ionizable groups on the stationary phase, thereby altering selectivity.[16]
Buffer Concentration and Type: The concentration and type of buffer in the mobile phase can impact the ionic interactions and the hydration layer on the stationary phase in HILIC, affecting resolution.[17] Ammonium formate and ammonium acetate are common choices for LC-MS compatibility.
Organic Solvent: In HILIC, the type of organic solvent (e.g., acetonitrile vs. acetone) can sometimes influence selectivity, although acetonitrile is the most common. The gradient profile (slope and duration) is also a critical parameter to optimize.[14]
Temperature: Column temperature affects the viscosity of the mobile phase and the kinetics of mass transfer, which can influence peak shape and resolution.[13] Systematically varying the column temperature (e.g., from 30°C to 60°C) can sometimes improve the separation of closely eluting isomers.
Derivatization: Derivatizing the sugar phosphates can amplify the subtle structural differences between isomers, leading to better separation on a reversed-phase column.[7][8][9]
Troubleshooting Workflow for Isomer Co-elution
Caption: A logical workflow for troubleshooting the co-elution of sugar phosphate isomers.
III. Method Robustness and Reproducibility
Question 4: My retention times for sugar phosphates are drifting between injections and between different batches of mobile phase. What could be causing this instability?
Answer:
Retention time instability is a common problem in HILIC and ion-exchange chromatography, and it is often related to the equilibration of the column and the precise preparation of the mobile phase.
Key Factors and Solutions:
Column Equilibration: HILIC columns, in particular, require a significant amount of time to equilibrate with the initial mobile phase conditions.[18] The water layer on the stationary phase needs to be fully established to ensure reproducible retention.
Protocol:
Flush the column with the final mobile phase composition (high aqueous) for 5-10 column volumes.
Switch to the initial, high organic mobile phase conditions.
Equilibrate the column with at least 20-30 column volumes of the initial mobile phase.
Make several blank injections before running your samples to ensure the retention times have stabilized.
Mobile Phase Preparation: The high percentage of organic solvent in HILIC mobile phases can lead to inaccuracies in preparation and changes in composition over time.
Best Practices:
Precise Measurement: Always use volumetric flasks and graduated cylinders for accurate measurement of solvents.
Pre-mixing: Pre-mix the aqueous and organic components of the mobile phase to avoid compositional changes due to solvent evaporation or pump proportioning variability.
Degassing: Thoroughly degas the mobile phase to prevent bubble formation in the pump and detector.
Fresh Preparation: Prepare fresh mobile phase daily, as the composition can change over time due to the evaporation of the more volatile organic component.
Temperature Fluctuations: Changes in the ambient temperature can affect the mobile phase viscosity and column temperature, leading to shifts in retention time.[13]
Solution: Use a column oven to maintain a constant and controlled temperature for the column. Ensure the laboratory environment has stable temperature control.
Sample Solvent Composition: In HILIC, the composition of the solvent in which the sample is dissolved can significantly impact peak shape and retention.
Recommendation: The sample should be dissolved in a solvent that is as close as possible in composition to the initial mobile phase (i.e., high organic content).[3] Injecting a sample dissolved in a high-aqueous solvent can disrupt the water layer on the stationary phase and lead to poor peak shape and shifting retention times.
Data Summary: Recommended Starting Conditions for Sugar Phosphate Analysis
Chromatographic Mode
Column Type
Mobile Phase A
Mobile Phase B
Typical Gradient
HILIC
Amino, Amide, or Diol-based
Water with buffer (e.g., 10 mM Ammonium Acetate, pH 9)
Acetonitrile
Start at 90-95% B, decrease to 50-60% B
Anion-Exchange
Quaternary Ammonium
Water
High salt buffer (e.g., 500 mM Ammonium Acetate)
Gradient of increasing B
Mixed-Mode
Reversed-Phase/Anion-Exchange
Water with buffer and low organic
Acetonitrile with buffer
Gradient of increasing B
Experimental Protocols
Protocol 1: Sample Extraction of Sugar Phosphates from Biological Tissues
This protocol provides a general guideline for the extraction of sugar phosphates from tissue samples. Optimization may be required for specific tissue types.
Materials:
Pre-cooled 80% methanol (-20°C)
Homogenizer (e.g., bead beater or sonicator)
Centrifuge capable of 4°C and >12,000 x g
Microcentrifuge tubes
Procedure:
Weigh approximately 10-20 mg of frozen tissue into a pre-chilled microcentrifuge tube.
Add 500 µL of pre-cooled 80% methanol.
Homogenize the tissue thoroughly using your chosen method. Keep the sample on ice during this process to prevent enzymatic degradation.
Centrifuge the homogenate at 12,000 x g for 10 minutes at 4°C.[8]
Carefully collect the supernatant, which contains the polar metabolites including sugar phosphates.
For enhanced recovery, the pellet can be re-extracted with another 200 µL of 80% methanol, centrifuged, and the supernatants pooled.
Dry the supernatant completely using a vacuum concentrator (e.g., SpeedVac).
Reconstitute the dried extract in a solvent compatible with your chromatographic method (e.g., for HILIC, reconstitute in 90% acetonitrile/10% water).
References
Analysis of Selected Sugars and Sugar Phosphates in Mouse Heart Tissue by Reductive Amination and Liquid Chromatography-Electrospray Ionization Mass Spectrometry. PubMed Central. [Link]
HILIC Columns for Phosphorylated Sugar Analysis. LCGC International. [Link]
Speciation analysis of sugar phosphates via anion exchange chromatography combined with inductively coupled plasma dynamic reaction cell mass spectrometry–optimization for the analysis of yeast cell extracts. ResearchGate. [Link]
Sugar phosphate analysis with baseline separation and soft ionization by gas chromatography-negative chemical ionization-mass spectrometry improves flux estimation of bidirectional reactions in cancer cells. PubMed. [Link]
Calibration of the sugar phosphate analysis method using mixed-mode HPLC-MS. ResearchGate. [Link]
efficient LC-MS method for isomer separation and detection of sugars, phosphorylated sugars, and organic acids. Journal of Experimental Botany. [Link]
Analysis of Selected Sugars and Sugar Phosphates in Mouse Heart Tissue by Reductive Amination and Liquid Chromatography-Electrospray Ionization Mass Spectrometry. ACS Publications. [Link]
HPLC Separation of Sugar Phosphates. SIELC Technologies. [Link]
Ultrasensitive Determination of Sugar Phosphates in Trace Samples by Stable Isotope Chemical Labeling Combined with RPLC–MS. ACS Publications. [Link]
A severe peak tailing of phosphate compounds caused by interaction with stainless steel used for liquid chromatography and electrospray mass spectrometry. ResearchGate. [Link]
Ion chromatographic determination of sugar phosphates in physiological samples. PubMed. [Link]
A Simple Spectrophotometric Determination of Phosphate in Sugarcane Juices, Water and Detergent Samples. ResearchGate. [Link]
Optimization of Mobile Phase for Simultaneous Determination of Sweeteners, Preservatives and Dyes by UFLC. ResearchGate. [Link]
Optimization of sugar phosphate analysis using a Primesep® SB... ResearchGate. [Link]
Mobile Phase Optimization: A Critical Factor in HPLC. Phenomenex. [Link]
A severe peak tailing of phosphate compounds caused by interaction with stainless steel used for liquid chromatography and electrospray mass spectrometry. PubMed. [Link]
optimizing phosphopeptide enrichment for related phosphorylated molecules
Welcome to the technical support center for phosphopeptide enrichment. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of isolating phosphorylated molec...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for phosphopeptide enrichment. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of isolating phosphorylated molecules for downstream analysis, primarily by mass spectrometry. Here, we address common challenges and provide in-depth, field-proven solutions to optimize your experimental workflow. Our approach is grounded in scientific principles to ensure you not only execute protocols but also understand the causality behind each step, leading to more robust and reproducible results.
Frequently Asked Questions (FAQs)
Q1: What is the purpose of phosphopeptide enrichment?
Phosphorylation is a crucial post-translational modification (PTM) that regulates a vast array of cellular processes. However, phosphopeptides are often present in low abundance compared to their non-phosphorylated counterparts. This low stoichiometry, combined with potential ion suppression effects during mass spectrometry, makes their detection challenging without an enrichment step.[1][2] The primary goal of enrichment is to increase the concentration of phosphopeptides in a sample while removing non-phosphorylated peptides, thereby enhancing their detectability and enabling comprehensive phosphoproteomic analysis.[1][3]
Q2: Which enrichment method should I choose: Immobilized Metal Affinity Chromatography (IMAC) or Titanium Dioxide (TiO2)?
The choice between IMAC and TiO2 depends on your specific research goals, as they exhibit different binding properties and can enrich for complementary sets of phosphopeptides.[2][3]
IMAC (Immobilized Metal Affinity Chromatography): This technique utilizes metal ions (commonly Fe³⁺ or Ga³⁺) chelated to a resin to capture negatively charged phosphate groups.[1][3] IMAC is a widely used and effective method, though it can sometimes suffer from non-specific binding of acidic (glutamic and aspartic acid-rich) peptides.[2]
TiO2 (Titanium Dioxide): This metal oxide affinity chromatography (MOAC) method also relies on the interaction between the positively charged matrix and negatively charged phosphate groups.[1][3] TiO2 is known for its high specificity and has a slight bias towards enriching multiply phosphorylated peptides.[2]
For the most comprehensive analysis, using both IMAC and TiO2 enrichment strategies on parallel samples can provide a broader view of the phosphoproteome, as there is only about a 50% overlap in the phosphopeptides they capture.[2]
Q3: Why is my phosphopeptide yield consistently low?
Low phosphopeptide yield can stem from several factors throughout your workflow:
Incomplete Cell Lysis and Protein Digestion: Ensure your lysis buffer contains potent phosphatase and protease inhibitors to prevent dephosphorylation and degradation of your target molecules.[1][4] Inefficient digestion by trypsin can also lead to fewer peptides overall.
Suboptimal Binding/Elution Conditions: The pH of your loading and elution buffers is critical. For both IMAC and TiO2, acidic loading conditions (pH 2.5-3.0) are necessary to protonate acidic residues and minimize non-specific binding, while allowing the phosphate groups to remain charged for capture.[1] Elution is typically achieved by increasing the pH, which deprotonates the phosphate groups, releasing them from the resin.[5]
Sample Overloading: Exceeding the binding capacity of your enrichment material can lead to the loss of phosphopeptides in the flow-through.[6] Refer to the manufacturer's guidelines for the recommended sample load for your specific spin tips, beads, or columns.[2]
Presence of Interfering Substances: Contaminants from your sample preparation, such as detergents (e.g., SDS) or EDTA, can interfere with the enrichment process.[1][4] It is crucial to remove these substances, for instance, through acetone precipitation, before proceeding with enrichment.[4]
Q4: How can I reduce the non-specific binding of acidic peptides?
Non-specific binding, particularly with IMAC, can obscure the identification of true phosphopeptides. Here are some strategies to improve specificity:
Optimize Loading Buffer pH: As mentioned, a low pH (2.5-3.0) is crucial to protonate the carboxyl groups of glutamic and aspartic acid, thereby reducing their affinity for the enrichment resin.[1]
Use of Competitive Binders: Adding acidic competitors to the loading buffer can help to block non-specific binding sites on the resin. For TiO2 enrichment, 2,5-dihydroxybenzoic acid (DHB), lactic acid, or glutamic acid are commonly used for this purpose.[1][6][7]
Stringent Washing Steps: After binding, perform thorough washes with a buffer that is strong enough to remove non-specifically bound peptides without eluting the phosphopeptides. This is typically the loading buffer or a similar acidic solution.[8]
Sequential Enrichment: A sequential IMAC followed by TiO2 enrichment can enhance the specificity for phosphotyrosine peptides.[7]
Troubleshooting Guide
This section provides a more detailed, problem-oriented approach to resolving common issues encountered during phosphopeptide enrichment.
Problem 1: Low Phosphopeptide Identification in Mass Spectrometry Analysis
Possible Cause
Suggested Solution & Scientific Rationale
Inefficient Lysis and Sample Preparation
Solution: Ensure your lysis buffer contains a fresh cocktail of phosphatase and protease inhibitors.[1][4] Keep samples on ice at all times to minimize enzymatic activity.[4] Rationale: Phosphatases are highly active enzymes that can rapidly remove phosphate groups from your proteins of interest. Proteases will degrade your proteins, leading to a loss of peptides. Cold temperatures and specific inhibitors are essential to preserve the phosphorylation state and integrity of your sample.[1]
Poor Trypsin Digestion
Solution: Ensure complete denaturation, reduction, and alkylation of your protein sample before adding trypsin. Optimize the protein-to-trypsin ratio (typically 20:1 to 50:1 w/w) and incubate for a sufficient time (12-16 hours) at 37°C. Rationale: Trypsin can only cleave accessible sites. Proper sample preparation ensures that the protein is unfolded, allowing for efficient digestion and the generation of peptides suitable for mass spectrometry analysis.
Suboptimal Enrichment Chemistry
Solution: Re-evaluate your choice of enrichment chemistry (IMAC vs. TiO2) based on your sample type and goals. Consider performing both enrichments in parallel to maximize coverage.[2] Rationale: As IMAC and TiO2 have different affinities for various phosphopeptides, one method may be more suitable for your specific biological sample.[2][3] Using both can provide a more comprehensive picture of the phosphoproteome.[2]
Loss of Hydrophilic Phosphopeptides
Solution: Very small and hydrophilic phosphopeptides may not be efficiently retained on standard C18 desalting columns. Consider using graphite carbon or HILIC-based desalting methods. Rationale: The physicochemical properties of phosphopeptides can vary significantly. Standard C18 reverse-phase chromatography may not be optimal for all phosphopeptides, especially those that are highly polar.
Problem 2: High Contamination with Non-Phosphorylated Peptides
Possible Cause
Suggested Solution & Scientific Rationale
Incorrect Loading Buffer Composition
Solution: For TiO2, add a competitive binder like 2,5-dihydroxybenzoic acid (DHB) or glutamic acid to your loading buffer.[1][6][7] For both IMAC and TiO2, ensure the pH is between 2.5 and 3.0.[1] Rationale: Competitive binders have a similar affinity for the resin as acidic, non-phosphorylated peptides and will occupy non-specific binding sites, thus increasing the relative binding of true phosphopeptides.[1] A low pH protonates acidic residues, reducing their negative charge and affinity for the positively charged resin.[1]
Insufficient Washing
Solution: Increase the number and volume of wash steps after peptide binding.[6] Use a wash buffer with a composition similar to the loading buffer to maintain selective pressure. Rationale: Thorough washing is critical to remove peptides that are weakly or non-specifically bound to the resin, thereby improving the purity of the final eluate.
Sample Complexity and Overloading
Solution: If your sample is highly complex, consider an upstream fractionation step (e.g., strong cation exchange or high pH reversed-phase chromatography) before enrichment.[2] Also, ensure you are not exceeding the binding capacity of your enrichment material.[6] Rationale: Reducing the complexity of the peptide mixture before enrichment can decrease the competition for binding sites and improve the efficiency and specificity of phosphopeptide capture.[1]
Experimental Workflows and Protocols
General Phosphopeptide Enrichment Workflow
Caption: General workflow for phosphopeptide enrichment and analysis.
Detailed Protocol: TiO2 Phosphopeptide Enrichment
This protocol is a synthesis of best practices and should be adapted based on the specific manufacturer's kit being used.
Resin Preparation:
If using a spin tip, proceed to the next step. If using bulk resin, create a slurry in 100% acetonitrile (ACN). Add an appropriate amount of slurry to a microcentrifuge tube or spin column.
Equilibration:
Equilibrate the TiO2 resin by washing it twice with elution buffer (e.g., 5% ammonia solution or 400 mM ammonium hydroxide).
Wash the resin three times with loading buffer (e.g., 80% ACN, 5% trifluoroacetic acid (TFA), with 200 mg/mL DHB).[8] This step is crucial for both activating the resin and ensuring the correct pH for binding.
Sample Loading:
Resuspend your lyophilized peptide digest in loading buffer.
Load the peptide solution onto the equilibrated TiO2 resin.
Incubate for 20-30 minutes with gentle mixing to allow for efficient binding of phosphopeptides.[8]
Washing:
Wash the resin three times with loading buffer to remove non-specifically bound peptides.
Wash the resin twice with a wash buffer (e.g., 50% ACN, 0.1% TFA) to remove the DHB.
Elution:
Elute the bound phosphopeptides by adding elution buffer and incubating for 10-15 minutes. Repeat this step for a total of two elutions to maximize recovery.
Combine the eluates.
Post-Elution Processing:
Acidify the eluate with formic acid or TFA to a pH of <3.
Desalt the enriched phosphopeptides using a C18 StageTip or similar device before LC-MS/MS analysis.
Troubleshooting Decision Tree
Caption: A decision tree for troubleshooting common phosphopeptide enrichment issues.
High pH deprotonates the phosphate group, disrupting its interaction with the resin.[5]
Selectivity
Phosphoserine, Phosphothreonine, Phosphotyrosine
Phosphoserine, Phosphothreonine, Phosphotyrosine
Both methods capture all three major phospho-amino acids.
Bias
Can have affinity for acidic peptides
Slight bias for multiply phosphorylated peptides
The different surface chemistries lead to varied binding preferences.[2]
Complementarity
~50% overlap with TiO2
~50% overlap with IMAC
Using both methods provides broader phosphoproteome coverage.[2]
Common Additives
None in loading buffer
DHB, glutamic acid, lactic acid
These act as competitive binders to reduce non-specific interactions.[1][6]
References
Šebela, M. (2013). Enrichment techniques employed in phosphoproteomics - PMC. National Institutes of Health. [Link]
Various Authors. (2012). Troubleshoot methods for phosphopeptide enrichment? ResearchGate. [Link]
Gao, Y., et al. (2022). Comprehensive Evaluation of Different TiO2-Based Phosphopeptide Enrichment and Fractionation Methods for Phosphoproteomics. MDPI. [Link]
Various Authors. (2020). Phosphopeptide enrichment from cell lysate. Reddit. [Link]
Edmondson, R. (2021). Phosphopeptides. IDeA National Resource for Quantitative Proteomics. [Link]
Thingholm, T. E., et al. (2020). Selective TiO2 Phosphopeptide Enrichment of Complex Samples in the Nanogram Range. Journal of Proteome Research. [Link]
A Senior Application Scientist's Guide to Comparative Metabolomics of Pentose Phosphate Pathway Intermediates
Abstract The Pentose Phosphate Pathway (PPP) is a crucial metabolic nexus, pivotal for producing biosynthetic precursors and maintaining cellular redox balance.[1][2][3] Its intermediates, though low in abundance, are vi...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
The Pentose Phosphate Pathway (PPP) is a crucial metabolic nexus, pivotal for producing biosynthetic precursors and maintaining cellular redox balance.[1][2][3] Its intermediates, though low in abundance, are vital for nucleotide synthesis (Ribose-5-phosphate) and providing reductive power in the form of NADPH.[1][2] Given its central role in cellular health and disease, particularly in cancer metabolism, the precise quantification of PPP intermediates is a significant focus for researchers in drug development and life sciences.[4][5] This guide provides a comparative analysis of the predominant analytical techniques, offering a deep dive into experimental design, from sample preparation to data analysis, to empower researchers to generate robust and reliable metabolomic data.
The Pentose Phosphate Pathway: A Cornerstone of Cellular Metabolism
The PPP runs parallel to glycolysis and is composed of two distinct phases: the oxidative and non-oxidative branches.[6][7][8]
Oxidative Phase: This irreversible phase is the primary site of NADPH production. It converts glucose-6-phosphate to ribulose-5-phosphate.[8]
Non-oxidative Phase: This reversible series of reactions interconverts sugar phosphates, linking the PPP with glycolysis and enabling the synthesis of nucleotide precursors.[8]
The intricate and dynamic nature of the PPP necessitates highly sensitive and specific analytical methods to capture an accurate metabolic snapshot.
Comparative Analysis of Analytical Platforms
The two leading platforms for metabolomic analysis are Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.[9] Each presents a unique set of capabilities for interrogating the PPP metabolome.
Feature
Mass Spectrometry (MS)
Nuclear Magnetic Resonance (NMR)
Sensitivity
High (picomolar to femtomolar)
Lower (micromolar)
Selectivity
High
High
Sample Throughput
High
Low
Sample Preparation
More complex, often requires derivatization
Minimal and non-destructive
Quantification
Requires internal standards for accuracy
Inherently quantitative
Compound Identification
Based on mass-to-charge ratio and fragmentation
Based on unique spectral fingerprints
2.1. Mass Spectrometry: The Sensitivity Frontrunner
MS, particularly when coupled with chromatography, is the most widely adopted technique for PPP metabolomics due to its exceptional sensitivity and high throughput.[5][10]
Liquid Chromatography-Mass Spectrometry (LC-MS): This is a versatile and powerful combination for analyzing PPP intermediates.[11] Given the polar nature of sugar phosphates, specialized chromatographic techniques like hydrophilic interaction liquid chromatography (HILIC) are often necessary for effective separation.[9]
Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS offers excellent separation of volatile compounds.[12] However, the non-volatile nature of PPP intermediates necessitates a chemical derivatization step to increase their volatility, which can add complexity and potential variability to the workflow.[12][13]
2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy: The Structural Specialist
NMR is a powerful, non-destructive technique that provides detailed structural information about metabolites.[14] While its sensitivity is lower than MS, it is invaluable for identifying unknown compounds and for metabolic flux analysis using stable isotopes.[14][15][16] Recent advancements using novel tracers like [2,3-13C2]glucose have simplified the assessment of PPP activity via NMR.[17]
A Validated Experimental Workflow for LC-MS based PPP Metabolomics
A meticulously designed and executed workflow is critical for obtaining high-quality metabolomic data.
3.1. Step 1: Rapid Quenching and Efficient Extraction
The rapid turnover of PPP intermediates demands immediate cessation of metabolic activity.
Rationale: To preserve the in vivo metabolic state, enzymatic reactions must be stopped instantly.[12]
Protocol:
Aspirate cell culture medium.
Wash cells with an ice-cold 0.9% NaCl solution.[18]
Quench metabolism by adding a pre-chilled extraction solvent (e.g., 80% methanol) at -80°C.[12]
Collect the cell extract and centrifuge to remove proteins and debris.[12]
The resulting supernatant contains the polar metabolites for analysis.
3.2. Step 2: Chromatographic Separation
Rationale: The polarity of sugar phosphates necessitates a chromatographic method that provides adequate retention. HILIC is well-suited for this purpose.
Method: A typical HILIC separation uses a polar stationary phase with a mobile phase gradient from high to low organic solvent content.[9]
3.3. Step 3: High-Resolution Mass Spectrometry
Rationale: High-resolution mass analyzers (e.g., Orbitrap, TOF) provide the mass accuracy required for confident metabolite identification.
Detection: Electrospray ionization (ESI) in negative mode is generally preferred for the analysis of phosphorylated intermediates.[19]
3.4. Step 4: Rigorous Data Analysis
Workflow: The data analysis pipeline includes peak picking, alignment, normalization, and statistical analysis.[20][21][22]
Statistical Methods: Univariate and multivariate statistical methods, such as t-tests, ANOVA, Principal Component Analysis (PCA), and Partial Least Squares-Discriminant Analysis (PLS-DA), are employed to identify significant metabolic changes.[21][23][24]
Visualizing the Path to Discovery
Caption: Interplay between the PPP and Glycolysis.
Conclusion
The meticulous study of the pentose phosphate pathway is fundamental to advancing our understanding of cellular metabolism in health and disease. While both MS and NMR provide powerful analytical capabilities, LC-MS has become the workhorse for PPP metabolomics due to its superior sensitivity. By adhering to the principles of robust experimental design, including rapid sample quenching, appropriate analytical techniques, and rigorous data analysis, researchers can generate high-fidelity data, paving the way for novel therapeutic interventions and a deeper understanding of metabolic regulation.
References
Stincone, A., & Prigione, A. (2015). The pentose phosphate pathway: regulation and role in innate immunity.
Vilkhovoy, M., G-Dayanandan, T., & Adamec, J. (2019). Quantification of pentose phosphate pathway (PPP) metabolites by liquid chromatography-mass spectrometry (LC-MS). Methods in Molecular Biology.
Claggett, B., Antonelli, J., & Cheng, S. (2019).
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Wamelink, M. M., et al. (2005). Profiling of pentose phosphate pathway intermediates in blood spots by tandem mass spectrometry: application to transaldolase deficiency. Clinical Chemistry.
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Gonzalez-Riano, C., et al. (2018). Development, characterization and comparisons of targeted and non-targeted metabolomics methods. PLOS One.
Poole, C. F. (2013). Modern sample preparation approaches for small metabolite elucidation to support biomedical research.
A-Scientist's Guide to Comparing 4-Phospho-D-erythronate Levels in Wild-Type vs. Mutant Strains
Abstract This guide provides a comprehensive framework for the quantitative comparison of 4-Phospho-D-erythronate (4PE) levels between wild-type and mutant microbial strains. 4PE is a critical intermediate in the de novo...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This guide provides a comprehensive framework for the quantitative comparison of 4-Phospho-D-erythronate (4PE) levels between wild-type and mutant microbial strains. 4PE is a critical intermediate in the de novo biosynthesis of pyridoxal 5'-phosphate (PLP), the active form of vitamin B6. Analyzing fluctuations in its intracellular concentration is fundamental to elucidating the function of genes within this pathway and understanding its regulation. We will delve into the strategic selection of genetic models, robust experimental design, and the gold-standard analytical technique of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This document is intended for researchers, scientists, and drug development professionals seeking to rigorously investigate metabolic pathways through targeted quantitative analysis.
Introduction: The Significance of 4-Phospho-D-erythronate
4-Phospho-D-erythronate (4PE) is a phosphorylated aldonic acid that serves as a key metabolite in the DXP-independent pathway of Vitamin B6 biosynthesis, prevalent in many bacteria and plants.[1][2] This pathway is essential for the production of pyridoxal 5'-phosphate (PLP), one of the most versatile enzymatic cofactors in nature, participating in a vast array of metabolic reactions, including amino acid synthesis and degradation.[3]
The concentration of 4PE within a cell is tightly regulated, representing a balance between its synthesis from D-erythrose 4-phosphate (E4P) and its subsequent conversion into downstream intermediates.[1] A targeted disruption of a gene responsible for 4PE metabolism provides a direct method to probe its function. By comparing the intracellular levels of 4PE in a wild-type (WT) strain to a genetically modified mutant, researchers can confirm gene function, identify metabolic bottlenecks, and uncover regulatory mechanisms.
The Vitamin B6 Biosynthesis Pathway: A Central Role for 4PE
In organisms like Escherichia coli, the synthesis of 4PE is a critical step. D-erythrose 4-phosphate, an intermediate of the pentose phosphate pathway, is oxidized by D-erythrose 4-phosphate dehydrogenase (encoded by the epd or gapB gene) to form 4PE.[1] Subsequently, 4-phosphoerythronate dehydrogenase (encoded by the pdxB gene) catalyzes the oxidation of 4PE to 2-Oxo-3-hydroxy-4-phosphobutanoate.[1][4] A disruption in the pdxB gene is therefore hypothesized to lead to an accumulation of its substrate, 4PE.
A Tale of Two Phosphosugars: 4-Phospho-D-erythronate and Erythrose 4-phosphate in Metabolic Regulation
A Comparative Guide for Researchers, Scientists, and Drug Development Professionals In the intricate web of cellular metabolism, the fates of structurally similar molecules can diverge dramatically, leading to distinct a...
Author: BenchChem Technical Support Team. Date: February 2026
A Comparative Guide for Researchers, Scientists, and Drug Development Professionals
In the intricate web of cellular metabolism, the fates of structurally similar molecules can diverge dramatically, leading to distinct and critical regulatory roles. This guide provides an in-depth comparison of two such molecules: 4-Phospho-D-erythronate (4PE) and its metabolic precursor, D-erythrose 4-phosphate (E4P). While separated by a single enzymatic oxidation step, their functions extend into vastly different realms of metabolic control, offering unique opportunities for therapeutic intervention and biotechnological application.
At the Crossroads of Central Metabolism: An Introduction
D-erythrose 4-phosphate (E4P) is a well-established intermediate in central carbon metabolism, primarily known for its role in the pentose phosphate pathway (PPP) and the Calvin cycle.[1][2][3] It serves as a critical branch point, linking carbohydrate metabolism to the biosynthesis of aromatic amino acids (phenylalanine, tyrosine, and tryptophan) via the shikimate pathway.[1][2][4]
In certain bacteria, E4P can be oxidized to 4-Phospho-D-erythronate (4PE) by the enzyme erythrose-4-phosphate dehydrogenase (E4PDH).[5] This conversion marks a commitment to a specialized metabolic route: the biosynthesis of pyridoxal 5'-phosphate (PLP), the active form of vitamin B6. Beyond this biosynthetic role, 4PE has been identified as a potent inhibitor of a key enzyme in the PPP, ribose-5-phosphate isomerase, highlighting a potential feedback regulatory mechanism.
This guide will dissect the distinct roles of E4P and 4PE in metabolic regulation, supported by experimental data, and provide detailed protocols for their study.
Divergent Roles in Metabolic Regulation
The primary distinction between E4P and 4PE in metabolic regulation lies in their points of influence. E4P acts as a key substrate, and its availability directly influences the flux into major biosynthetic pathways. In contrast, 4PE functions as a potent enzymatic inhibitor, capable of modulating the flow of metabolites through the pentose phosphate pathway.
Erythrose 4-phosphate: A Linchpin of Biosynthesis
The metabolic significance of E4P is underscored by its position as a precursor for essential biomolecules. Its condensation with phosphoenolpyruvate (PEP) is the first committed step of the shikimate pathway, leading to the synthesis of aromatic amino acids.[1][2][4] Consequently, the intracellular concentration of E4P is a critical determinant of the rate of aromatic amino acid production. In plants, the availability of E4P from the Calvin cycle and the oxidative pentose phosphate pathway is crucial for the synthesis of a vast array of secondary metabolites derived from aromatic amino acids.[4]
4-Phospho-D-erythronate: A Regulator of the Pentose Phosphate Pathway
The most well-characterized regulatory role of 4PE is its potent competitive inhibition of ribose-5-phosphate isomerase (Rpi), the enzyme responsible for the interconversion of ribose-5-phosphate and ribulose-5-phosphate in the non-oxidative branch of the PPP. This inhibition is noteworthy for its high affinity.
Experimental data from a study on spinach ribose-5-phosphate isomerase revealed that 4PE is a very strong competitive inhibitor, with a Ki value almost three orders of magnitude lower than the Km value of the substrate, ribose-5-phosphate.[6] This potent inhibition suggests that even at low concentrations, 4PE can significantly impact the flux through the PPP.
A Quantitative Comparison: Enzyme Kinetics
The divergent metabolic roles of E4P and 4PE are reflected in the kinetic parameters of the enzymes that produce and are regulated by them.
Table 1: Comparison of kinetic parameters for enzymes interacting with E4P and 4PE.
The data in Table 1 highlights the high affinity of ribose-5-phosphate isomerase A for 4PE in E. coli, with a Ki in the low micromolar range. This supports the hypothesis that 4PE can act as a potent physiological regulator of the pentose phosphate pathway. In contrast, the Km of erythrose-4-phosphate dehydrogenase for E4P is significantly higher, in the millimolar range, which is more typical for a metabolic intermediate.
Visualizing the Metabolic Landscape
To better understand the positioning and influence of E4P and 4PE, the following diagrams illustrate their respective metabolic pathways.
Figure 1: Overview of the metabolic pathways involving Erythrose 4-phosphate (E4P) and 4-Phospho-D-erythronate (4PE).
Experimental Protocols
To facilitate further research in this area, we provide detailed, self-validating experimental protocols for the quantification of E4P and 4PE, and for the characterization of 4PE's inhibitory effect on ribose-5-phosphate isomerase.
Protocol 1: Quantification of E4P and 4PE by LC-MS/MS
This protocol outlines a method for the sensitive and specific quantification of E4P and 4PE in bacterial cell extracts using liquid chromatography-tandem mass spectrometry (LC-MS/MS).
Rationale: LC-MS/MS is the gold standard for metabolite quantification due to its high selectivity and sensitivity. This protocol employs a robust sample preparation method to ensure accurate measurements.
Methodology:
Cell Culture and Quenching:
Grow bacterial cells (e.g., E. coli) to the desired optical density in a defined minimal medium.
Rapidly quench metabolic activity by mixing a known volume of cell culture with a 60% methanol solution pre-chilled to -40°C. This ensures that metabolite concentrations are preserved at the time of sampling.
Metabolite Extraction:
Centrifuge the quenched cell suspension at a low temperature to pellet the cells.
Extract the metabolites by resuspending the cell pellet in a cold extraction solvent (e.g., 80% methanol).
Lyse the cells by sonication or bead beating on ice.
Clarify the extract by centrifugation to remove cell debris.
LC-MS/MS Analysis:
Separate the metabolites using a hydrophilic interaction liquid chromatography (HILIC) column.
Detect and quantify E4P and 4PE using a triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode.
E4P transition: m/z 199 -> m/z 97
4PE transition: m/z 215 -> m/z 97
Use stable isotope-labeled internal standards for accurate quantification.
Figure 2: Workflow for the quantification of E4P and 4PE using LC-MS/MS.
This protocol describes a continuous spectrophotometric assay to determine the inhibitory activity of 4PE on ribose-5-phosphate isomerase.
Rationale: This assay relies on the conversion of ribose-5-phosphate to ribulose-5-phosphate, which can be coupled to the reduction of NAD⁺ by a subsequent enzymatic reaction, allowing for continuous monitoring of the reaction progress.
Methodology:
Reaction Mixture Preparation:
Prepare a reaction buffer containing Tris-HCl (pH 7.5), MgCl₂, and the coupling enzymes (e.g., ribulose-5-phosphate 3-epimerase and xylulose-5-phosphate phosphoketolase).
Add NAD⁺ and the substrate for the phosphoketolase (e.g., inorganic phosphate).
Enzyme and Inhibitor Addition:
Add a known concentration of purified ribose-5-phosphate isomerase to the reaction mixture.
For inhibition studies, add varying concentrations of 4PE.
Initiation and Measurement:
Initiate the reaction by adding the substrate, ribose-5-phosphate.
Monitor the increase in absorbance at 340 nm, corresponding to the formation of NADH, using a spectrophotometer.
Data Analysis:
Calculate the initial reaction velocities from the linear phase of the absorbance curves.
Determine the Ki of 4PE by plotting the reaction velocities against the inhibitor concentration using appropriate enzyme kinetic models (e.g., Dixon plot).
A Comparative Guide to the Validation of 4-Phospho-D-erythronate as a Therapeutic Target
For researchers, scientists, and drug development professionals, the validation of a novel therapeutic target is a critical juncture in the drug discovery pipeline. This guide provides an in-depth technical comparison of...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers, scientists, and drug development professionals, the validation of a novel therapeutic target is a critical juncture in the drug discovery pipeline. This guide provides an in-depth technical comparison of targeting 4-Phospho-D-erythronate (4PE) metabolism through two key enzymes: 4-phosphoerythronate dehydrogenase (PdxB) and Ribose-5-phosphate isomerase (Rpi). We will explore the scientific rationale, present detailed experimental workflows for target validation, and objectively compare these approaches to existing therapeutic alternatives.
Executive Summary: The Therapeutic Potential of Targeting 4-Phospho-D-erythronate Metabolism
4-Phospho-D-erythronate is a key intermediate in distinct metabolic pathways essential for the viability of various pathogens but absent in humans, presenting a promising opportunity for selective therapeutic intervention. This guide focuses on two enzymes that act upon or are inhibited by 4PE and its analogs:
4-Phosphoerythronate Dehydrogenase (PdxB): A critical enzyme in the de novo biosynthesis of pyridoxal 5'-phosphate (PLP), the active form of vitamin B6, in many bacteria. As this pathway is not present in humans, who obtain vitamin B6 from their diet, PdxB is an attractive target for novel antibacterial agents.
Ribose-5-Phosphate Isomerase (Rpi): An essential enzyme in the pentose phosphate pathway. Notably, some pathogens, including Trypanosoma brucei and Mycobacterium tuberculosis, possess a type B isomer of this enzyme (RpiB) that is structurally distinct from the human RpiA, offering a window for selective inhibition. 4PE and its analogs have been shown to be inhibitors of Rpi.
This guide will dissect the validation process for both PdxB and RpiB as therapeutic targets, providing the necessary scientific grounding and experimental protocols to empower your research and development efforts.
Section 1: 4-Phosphoerythronate Dehydrogenase (PdxB) as an Antibacterial Target
Biological Rationale for Targeting PdxB
The enzyme 4-phosphoerythronate dehydrogenase, encoded by the pdxB gene, catalyzes the NAD+-dependent oxidation of 4-phospho-D-erythronate to (R)-3-hydroxy-2-oxo-4-phosphonooxybutanoate.[1][2] This is a crucial step in the deoxyxylulose 5-phosphate (DXP)-independent pathway for de novo pyridoxal 5'-phosphate (PLP) synthesis in many bacteria, including Escherichia coli.[3][4] PLP is an essential cofactor for a vast array of metabolic enzymes. The absence of this de novo synthesis pathway in humans makes PdxB a highly specific and attractive target for the development of novel antibiotics.
Experimental Validation of PdxB as a Therapeutic Target
A multi-faceted approach is required to robustly validate PdxB as a therapeutic target. This involves demonstrating the enzyme's essentiality, developing assays to identify inhibitors, and assessing the cellular and in vivo activity of these inhibitors.
The essentiality of the pdxB gene for bacterial viability is a primary validation step. This can be achieved through genetic techniques such as gene knockout or conditional knockdown (e.g., using CRISPRi). A successful knockout or knockdown should result in bacterial growth inhibition that can be rescued by supplementation with pyridoxal, confirming that the lethal phenotype is due to the disruption of vitamin B6 synthesis.
A continuous spectrophotometric assay is a powerful tool for high-throughput screening of PdxB inhibitors. The activity of PdxB can be coupled to the subsequent enzymes in the PLP biosynthesis pathway, SerC (phosphoserine aminotransferase) and PdxA (4-hydroxythreonine-4-phosphate dehydrogenase).[5] The final step of this coupled reaction results in the reduction of NAD+ to NADH, which can be monitored by the increase in absorbance at 340 nm.
Experimental Protocol: PdxB Coupled Enzyme Assay
Materials:
Purified PdxB, SerC, and PdxA enzymes
4-Phospho-D-erythronate (4PE) substrate
α-ketoglutarate (αKG)
L-glutamate (L-Glu)
NAD+
TND buffer (e.g., 50 mM Tris-HCl, pH 7.5, 150 mM NaCl, 1 mM DTT)
96-well UV-transparent microplates
Spectrophotometer capable of reading absorbance at 340 nm
Procedure:
Prepare the reaction mixture: In a microplate well, combine the following components to the specified final concentrations:
100 µM 4PE
2 mM αKG
2 mM L-Glu
1 mM NAD+
2.6 µM SerC
2.0 µM PdxA
TND buffer to a final volume of 190 µL.
Add test compound: Add 5 µL of the test compound (dissolved in a suitable solvent like DMSO) or solvent control to each well.
Pre-incubation: Incubate the plate at room temperature for 20 minutes to allow for compound binding to the enzyme.
Initiate the reaction: Add 5 µL of a 400 nM PdxB solution (final concentration 20 nM) to each well to start the reaction.
Monitor NADH production: Immediately begin monitoring the increase in absorbance at 340 nm at regular intervals (e.g., every 30 seconds) for 15-30 minutes.
Data analysis: Calculate the initial reaction velocity (V₀) from the linear portion of the absorbance versus time plot. Determine the percent inhibition for each compound concentration and calculate the IC50 value.
Causality Behind Experimental Choices:
Coupled Assay: A coupled assay provides a continuous readout of enzyme activity, which is more amenable to high-throughput screening than a discontinuous assay. The use of the subsequent enzymes in the pathway ensures that the reaction proceeds and that the measured NADH production is directly proportional to PdxB activity.
Substrate Concentrations: Substrate concentrations are chosen to be at or near their Michaelis-Menten constant (Km) to ensure that the assay is sensitive to competitive inhibitors.[5]
Controls: The inclusion of no-enzyme and no-substrate controls is crucial to account for background absorbance changes. A known inhibitor, if available, should be used as a positive control.
The ultimate goal of a PdxB inhibitor is to prevent bacterial growth. A broth microdilution assay to determine the Minimum Inhibitory Concentration (MIC) is the standard method for assessing the cellular potency of a compound.
Experimental Protocol: Broth Microdilution MIC Assay
Materials:
Test bacterial strain (e.g., E. coli)
Mueller-Hinton Broth (MHB)
Test compounds
96-well sterile microplates
Bacterial inoculum standardized to 0.5 McFarland (~1.5 x 10⁸ CFU/mL)
Resazurin solution (optional, for viability readout)
Procedure:
Prepare compound dilutions: Perform serial two-fold dilutions of the test compounds in MHB directly in the 96-well plate.
Inoculate wells: Dilute the standardized bacterial inoculum in MHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well.
Incubate: Cover the plate and incubate at 37°C for 18-24 hours.[6]
Determine MIC: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.[7] This can be assessed visually or by measuring the optical density at 600 nm. Alternatively, a viability dye like resazurin can be added, where a color change indicates metabolic activity.
Controls: Include a positive control (bacteria with no compound) and a negative control (broth only). A known antibiotic should be used as a reference compound.
Comparison with Alternative Therapeutic Strategies
The primary alternatives to targeting PdxB are existing classes of antibiotics that target different essential bacterial processes.
Therapeutic Target
Mechanism of Action
Examples
Advantages
Disadvantages
PdxB
Inhibition of Vitamin B6 biosynthesis
Novel small molecules (in development)
High specificity for bacteria; potential for low host toxicity.
No approved drugs yet; potential for resistance development.
Widespread resistance; potential for allergic reactions.
Protein Synthesis
Inhibition of ribosomal function
Tetracyclines, Macrolides, Aminoglycosides
Broad-spectrum activity; multiple binding sites.
Growing resistance; potential for host toxicity (e.g., ototoxicity, nephrotoxicity).
DNA Replication
Inhibition of DNA gyrase and topoisomerase IV
Fluoroquinolones
Broad-spectrum activity; good oral bioavailability.
Rapid development of resistance; potential for serious side effects (e.g., tendonitis).
Workflow for PdxB Target Validation
Caption: Workflow for the validation of PdxB as a therapeutic target.
Section 2: Ribose-5-Phosphate Isomerase B (RpiB) as an Anti-Infective Target
Biological Rationale for Targeting RpiB
Ribose-5-phosphate isomerase catalyzes the interconversion of ribose-5-phosphate (R5P) and ribulose-5-phosphate (Ru5P), a key step in the pentose phosphate pathway (PPP).[1] The PPP is crucial for the synthesis of nucleotides and the production of NADPH for reductive biosynthesis and oxidative stress defense. There are two structurally distinct classes of Rpi: RpiA and RpiB. While humans possess RpiA, several pathogens, including the protozoan Trypanosoma brucei (the causative agent of African sleeping sickness) and the bacterium Mycobacterium tuberculosis, have the RpiB isoform.[8] This structural difference provides a basis for the design of selective inhibitors that target the pathogen's enzyme without affecting the host.
Experimental Validation of RpiB as a Therapeutic Target
Similar to PdxB, demonstrating the essentiality of RpiB is a critical first step. In organisms like T. brucei, RNA interference (RNAi) has been used to show that knockdown of RpiB leads to reduced in vitro growth and decreased infectivity in mice.[8]
A direct spectrophotometric assay can be used to measure RpiB activity by monitoring the conversion of R5P to Ru5P. The formation of Ru5P can be coupled to a reaction that results in a change in absorbance.
Assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, 1 mM MgCl₂)
Carbazole solution (for colorimetric detection of ketopentoses)
Sulfuric acid
Cysteine hydrochloride
96-well microplates
Spectrophotometer
Procedure:
Enzyme reaction:
In a microfuge tube, combine 50 µL of assay buffer, 10 µL of test compound or solvent control, and 20 µL of RpiB enzyme solution.
Pre-incubate for 10 minutes at 37°C.
Initiate the reaction by adding 20 µL of R5P solution.
Incubate for a defined period (e.g., 15 minutes) at 37°C.
Stop the reaction by adding a strong acid (e.g., 10 µL of 1 M HCl).
Colorimetric detection:
Transfer a portion of the reaction mixture to a new microplate well.
Add 150 µL of a freshly prepared solution of 0.15% carbazole in 80% sulfuric acid.
Incubate at 37°C for 20 minutes to allow color development.
Measure the absorbance at 540 nm.
Data analysis:
Generate a standard curve using known concentrations of Ru5P.
Calculate the amount of Ru5P produced in each reaction.
Determine the percent inhibition for each compound and calculate the IC50.
Causality Behind Experimental Choices:
Discontinuous Assay: This protocol describes a discontinuous (endpoint) assay, which is suitable for initial inhibitor characterization. The colorimetric detection method provides a sensitive readout for the formation of the ketopentose product.
Carbazole Reaction: The reaction of carbazole with ketopentoses in the presence of sulfuric acid and cysteine produces a colored product, allowing for spectrophotometric quantification.
For pathogens like T. brucei or M. tuberculosis, cellular assays are essential to determine if a compound can penetrate the cell and inhibit the target in its native environment.
Cell seeding: Seed T. brucei cells into the wells of a 96-well plate at a density of approximately 2 x 10⁴ cells/mL in a final volume of 100 µL of HMI-9 medium.
Add compounds: Add 100 µL of medium containing two-fold serial dilutions of the test compounds.
Incubate: Incubate the plates at 37°C in a 5% CO₂ atmosphere for 48 hours.
Assess viability: Add 20 µL of resazurin reagent to each well and incubate for another 24 hours.
Measure fluorescence: Read the fluorescence at an excitation wavelength of 530-560 nm and an emission wavelength of 590 nm.
Data analysis: Calculate the percent inhibition of cell growth for each compound concentration and determine the EC50 value.
Comparison with Alternative Therapeutic Strategies
Targeting RpiB offers a novel approach compared to the current treatments for diseases like African trypanosomiasis and tuberculosis, which are often limited by toxicity and emerging resistance.
Therapeutic Target
Mechanism of Action
Examples
Advantages
Disadvantages
RpiB
Inhibition of the pentose phosphate pathway
4-Phospho-D-erythronohydroxamic acid (4-PEH) and other novel inhibitors
High selectivity for the pathogen's enzyme; potential for low host toxicity.
No approved drugs yet; requires further development and in vivo validation.
Caption: Workflow for the validation of RpiB as a therapeutic target.
Section 3: Concluding Remarks and Future Directions
The validation of 4-Phospho-D-erythronate metabolism as a therapeutic avenue through the targeting of PdxB and RpiB presents a compelling strategy for the development of novel anti-infective agents. The high degree of selectivity offered by these targets, due to their absence or structural divergence from their human counterparts, is a significant advantage over many existing therapies.
The experimental workflows detailed in this guide provide a robust framework for the systematic validation of these targets, from initial biochemical characterization to cellular and in vivo efficacy studies. As a Senior Application Scientist, I emphasize the importance of rigorous experimental design, including appropriate controls and orthogonal assays, to ensure the generation of reliable and translatable data.
Future research in this area should focus on the discovery and optimization of potent and selective inhibitors for both PdxB and RpiB. High-throughput screening campaigns, followed by structure-activity relationship (SAR) studies, will be crucial in this endeavor. Furthermore, a deeper understanding of the role of these enzymes in the virulence and pathogenesis of a broader range of clinically relevant pathogens will expand the potential therapeutic applications of targeting 4-Phospho-D-erythronate metabolism.
References
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Introduction: Targeting a Crucial Pathway for Anti-Infective Drug Development
An In-Depth Comparative Guide to the Inhibitory Effects of 4-Phospho-D-erythronate Analogs on the Non-Mevalonate Pathway In the quest for novel antimicrobial and antiparasitic agents, the non-mevalonate (MEP) pathway of...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Comparative Guide to the Inhibitory Effects of 4-Phospho-D-erythronate Analogs on the Non-Mevalonate Pathway
In the quest for novel antimicrobial and antiparasitic agents, the non-mevalonate (MEP) pathway of isoprenoid biosynthesis represents a prime therapeutic target. This metabolic route is essential for the survival of many pathogenic bacteria, including Mycobacterium tuberculosis, and apicomplexan parasites like Plasmodium falciparum (the causative agent of malaria), yet it is absent in humans, who utilize the distinct mevalonate pathway.[1][2] This metabolic dichotomy allows for the development of inhibitors that are selectively toxic to pathogens, minimizing host side effects.
A key regulatory enzyme in the MEP pathway is 1-deoxy-D-xylulose 5-phosphate reductoisomerase (DXR), also known as IspC.[3][4] DXR catalyzes the NADPH-dependent conversion of 1-deoxy-D-xylulose 5-phosphate (DXP) to 2-C-methyl-D-erythritol 4-phosphate (MEP).[5][6][7] The essentiality of DXR for pathogen survival has been confirmed through gene knockout studies, making it an attractive target for the design of novel anti-infective drugs.[5]
This guide provides a comparative analysis of the inhibitory effects of 4-Phospho-D-erythronate (4-PE) analogs, a class of compounds that has shown significant promise in targeting DXR. While 4-PE itself is a known intermediate in other bacterial pathways and an inhibitor of enzymes like ribose 5-phosphate isomerase, its structural analogs, most notably the natural products fosmidomycin and FR900098, have been extensively studied as potent DXR inhibitors.[8][9][10] We will delve into their mechanism of action, compare their inhibitory potencies through experimental data, and provide detailed protocols for their evaluation, offering a comprehensive resource for researchers in drug discovery and development.
Mechanism of Action: How DXR Inhibitors Disrupt the MEP Pathway
The inhibitory action of 4-PE analogs like fosmidomycin and its derivatives is centered on their ability to effectively mimic the substrate DXP and bind to the active site of the DXR enzyme. This binding is facilitated by the presence of a phosphonate group, which interacts with polar amino acid residues within the active site, and a metal-binding group, typically a hydroxamate, that chelates a divalent metal ion (Mg²⁺ or Mn²⁺) essential for the enzyme's catalytic activity.[5]
Kinetic studies have revealed that these inhibitors act through a specific mechanism. For instance, fosmidomycin is a slow, tight-binding competitive inhibitor with respect to the substrate, DXP.[11] This means it directly competes with DXP for binding to the enzyme's active site. Concurrently, it acts as an uncompetitive inhibitor concerning the cofactor NADPH.[11][12] This uncompetitive nature implies that the inhibitor binds to the enzyme-NADPH complex, a step that is facilitated by a conformational change induced by the initial binding of NADPH.[12] By occupying the DXP binding site and chelating the essential metal cofactor, these analogs effectively block the downstream production of MEP, leading to a halt in the entire isoprenoid biosynthesis pathway and ultimately, cell death.[13]
The following diagram illustrates the MEP pathway and the point of inhibition by DXR-targeting compounds.
Caption: The Non-Mevalonate (MEP) pathway, highlighting the DXR-catalyzed step and its inhibition.
Comparative Analysis of DXR Inhibitors
The development of DXR inhibitors has evolved significantly from the initial discovery of the natural products fosmidomycin and FR900098. A primary challenge with these early inhibitors is their high polarity, which leads to poor cell permeability, particularly in organisms with complex cell walls like M. tuberculosis, and a short plasma half-life.[1][6][13] Consequently, extensive research has focused on creating more lipophilic analogs to improve their pharmacokinetic properties and broaden their spectrum of activity.[1][13]
These efforts have led to the synthesis of various classes of analogs, including:
α-Substituted Analogs: Modifications at the carbon atom alpha to the phosphonate group have yielded compounds with enhanced activity.[13]
Lipophilic Phosphonates: Replacing the hydroxamate moiety with more lipophilic metal-binding groups has been a key strategy.[1]
Reverse Analogs: These compounds feature alterations in the hydroxamate portion and have shown potent, nanomolar-level inhibition.[14]
Prodrugs: Esterification of the phosphonate group to mask its charge has been employed to improve cellular uptake.[13]
The following table summarizes the inhibitory potency of 4-PE analogs against DXR from various pathogenic organisms.
Note: "nM activity" indicates that the compound showed activity in the nanomolar range, but a specific value was not provided in the cited source.
Structure-Activity Relationship (SAR) Insights
The extensive research into DXR inhibitors has provided valuable insights into the structural features that govern their inhibitory activity:[17][18]
The Phosphonate Group: This moiety is crucial for anchoring the inhibitor in the active site through interactions with polar residues.
The Metal-Binding Group: A chelating group, such as a hydroxamate, is essential for binding the catalytic metal ion (Mg²⁺/Mn²⁺).[5]
Linker Length: A three-carbon linker between the phosphonate and hydroxamate groups is generally optimal for potent inhibition.[5]
Lipophilicity: Increasing the lipophilicity, often by adding aromatic or alkyl groups, can significantly enhance cell permeability and whole-cell activity, although it must be balanced to maintain sufficient solubility and target engagement.[1][13] For instance, certain lipophilic phosphonates with electron-deficient aromatic rings like pyridine and quinoline show potent activity, whereas those with electron-donating groups are often inactive.[1]
Experimental Protocol: DXR Inhibition Assay
To ensure the trustworthiness and reproducibility of findings, a standardized protocol for assessing the inhibitory potential of novel compounds against DXR is essential. The following is a detailed, step-by-step methodology for a common spectrophotometric DXR inhibition assay.
Principle: The activity of DXR is monitored by measuring the decrease in absorbance at 340 nm, which corresponds to the oxidation of the cofactor NADPH to NADP⁺.[7] The rate of this reaction is measured in the presence and absence of the test inhibitor to determine the extent of inhibition.
Materials and Reagents:
Recombinant DXR enzyme
1-deoxy-D-xylulose 5-phosphate (DXP) substrate
β-Nicotinamide adenine dinucleotide phosphate, reduced form (NADPH)
Assay Buffer: e.g., 100 mM Tris-HCl (pH 7.5), 10 mM MgCl₂, 2 mM DTT
Test compounds (inhibitors) dissolved in a suitable solvent (e.g., DMSO)
96-well UV-transparent microplates
Microplate spectrophotometer capable of reading absorbance at 340 nm
Experimental Workflow Diagram:
Caption: Step-by-step workflow for a typical DXR enzyme inhibition assay.
Detailed Procedure:
Reagent Preparation: Prepare all stock solutions and the assay buffer. Ensure the final concentration of the solvent (e.g., DMSO) in the assay is low (typically ≤1%) to avoid affecting enzyme activity.
Assay Setup: In a 96-well plate, add the following components to each well (example volumes for a 100 µL final reaction):
70 µL Assay Buffer
10 µL NADPH solution (to a final concentration of ~200 µM)
5 µL DXR enzyme solution (concentration optimized for a linear reaction rate)
5 µL of test compound dilution (or solvent for control wells)
Pre-incubation: Mix the contents of the wells gently and pre-incubate the plate at the desired temperature (e.g., 37°C) for 5-10 minutes. This allows the inhibitor to bind to the enzyme before the reaction starts.
Reaction Initiation: Start the enzymatic reaction by adding 10 µL of the DXP substrate solution to each well (final concentration should be at or near the Kₘ value for DXP).[7]
Kinetic Measurement: Immediately place the plate in the spectrophotometer and begin reading the absorbance at 340 nm at regular intervals (e.g., every 30 seconds) for 10-20 minutes.
Data Analysis:
Calculate the initial reaction velocity (V₀) for each well from the linear portion of the absorbance vs. time plot.
Determine the percentage of inhibition for each inhibitor concentration using the formula: % Inhibition = (1 - (V₀_inhibitor / V₀_control)) * 100.
Plot the % Inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve using non-linear regression to calculate the IC₅₀ value.
Conclusion and Future Directions
4-Phospho-D-erythronate analogs, particularly derivatives of fosmidomycin and FR900098, have proven to be a highly successful class of inhibitors targeting the DXR enzyme of the non-mevalonate pathway. The progression from polar natural products to synthetically optimized lipophilic compounds demonstrates a clear path toward overcoming the limitations of early-generation drugs. The data consistently show that nanomolar potency against the target enzyme is achievable, and ongoing research is focused on translating this enzymatic activity into potent whole-cell efficacy against a broad range of pathogens.
Future research should continue to explore novel chemical scaffolds that can interact with both the substrate and the adjacent NADPH binding pockets, a strategy that has already shown promise in creating highly potent inhibitors.[13][16] Furthermore, a deeper understanding of the transporter systems responsible for inhibitor uptake in different pathogens will be critical for designing compounds with improved cellular penetration and for circumventing potential resistance mechanisms. The continued application of structure-based drug design, coupled with robust enzymatic and cellular screening, will undoubtedly lead to the development of a new generation of powerful anti-infective agents targeting this essential metabolic pathway.
References
Liu, Y., et al. (2010). Inhibition of 1-Deoxy-D-Xylulose-5-Phosphate Reductoisomerase by Lipophilic Phosphonates: SAR, QSAR and Crystallographic Studies. PubMed Central. [Link]
Singh, R., et al. (2024). Design and synthesis of non-hydroxamate lipophilic inhibitors of 1-deoxy-d-xylulose 5-phosphate reductoisomerase (DXR): in silico, in vitro and antibacterial studies. RSC Advances. [Link]
Bague, D., et al. (2024). Inhibition of DXR in the MEP pathway with lipophilic N-alkoxyaryl FR900098 analogs. MedChemComm. [Link]
Lange, B. M., et al. (2000). In search of new herbicidal inhibitors of the non-mevalonate pathway. PubMed. [Link]
Metcalf, W. W., & van der Donk, W. A. (2009). Biosynthesis of the Potent Antimalarial Compound FR900098. PubMed Central. [Link]
Scott, D. E., & Williamson, R. M. (2009). A Simple Route for Synthesis of 4-Phospho-D-Erythronate. PubMed Central. [Link]
Scott, D. E., & Williamson, R. M. (2009). A Simple Route for Synthesis of 4-Phospho-D-Erythronate. PubMed. [Link]
Kishimoto, S., et al. (2022). The Diverse Binding Modes Explain the Nanomolar Levels of Inhibitory Activities Against 1-Deoxy-d-Xylulose 5-Phosphate Reductoisomerase from Plasmodium falciparum Exhibited by Reverse Hydroxamate Analogs of Fosmidomycin with Varying N-Substituents. MDPI. [Link]
Lichtenthaler, H. K. (2000). Non-mevalonate isoprenoid biosynthesis: enzymes, genes and inhibitors. PubMed. [Link]
Daily, A. L., et al. (2021). Mechanism of Action of N-Acyl and N-Alkoxy Fosmidomycin Analogs: Mono- and Bisubstrate Inhibition of IspC from Plasmodium falciparum, a Causative Agent of Malaria. ACS Omega. [Link]
Wight, K. D., et al. (2021). Characterization and Inhibition of 1-Deoxy-d-Xylulose 5-Phosphate Reductoisomerase: A Promising Drug Target in Acinetobacter baumannii and Klebsiella pneumoniae. ACS Infectious Diseases. [Link]
Roth, B., & Strelitz, J. Z. (1990). Structure-activity relationships of dihydrofolate reductase inhibitors. PubMed. [Link]
Jomaa, H., et al. (2004). FR-900098, an antimalarial development candidate that inhibits the non-mevalonate isoprenoid biosynthesis pathway, shows no evidence of acute toxicity and genotoxicity. European Journal of Pharmaceutical Sciences. [Link]
Drug Design Org. (2005). Structure Activity Relationships. drugdesign.org. [Link]
ResearchGate. (n.d.). List of inhibitors against enzymes of the mevalonate pathway. ResearchGate. [Link]
Dowd, C. S., & Odom, A. R. (2014). Inhibition of 1-Deoxy-D-Xylulose-5-Phosphate Reductoisomerase (Dxr): A Review of the Synthesis and Biological Evaluation of Recent Inhibitors. ResearchGate. [Link]
Bague, D., et al. (2024). Inhibition of DXR in the MEP pathway with lipophilic N-alkoxyaryl FR900098 analogs. Royal Society of Chemistry. [Link]
Mac Sweeney, A., et al. (2012). DXR Inhibition by Potent Mono- And Disubstituted Fosmidomycin Analogues. PubMed. [Link]
Bague, D., et al. (2024). Inhibition of DXR in the MEP pathway with lipophilic N-alkoxyaryl FR900098 analogs. Royal Society of Chemistry. [Link]
Takahashi, S., et al. (1998). A 1-deoxy-d-xylulose 5-phosphate reductoisomerase catalyzing the formation of 2-C-methyl-d-erythritol 4-phosphate in an alternative nonmevalonate pathway for terpenoid biosynthesis. PNAS. [Link]
Knak, T., et al. (2022). Over 40 Years of Fosmidomycin Drug Research: A Comprehensive Review and Future Opportunities. MDPI. [Link]
A Senior Application Scientist's Guide to Assessing the Purity of Commercially Available 4-Phospho-D-erythronate Standards
Introduction: The Imperative of Purity in Metabolic Research 4-Phospho-D-erythronate (4-PE) is a pivotal intermediate in the vitamin B6 biosynthesis pathway in some bacteria and serves as an inhibitor of ribose 5-phospha...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Imperative of Purity in Metabolic Research
4-Phospho-D-erythronate (4-PE) is a pivotal intermediate in the vitamin B6 biosynthesis pathway in some bacteria and serves as an inhibitor of ribose 5-phosphate isomerase.[1][2] Its accurate quantification and use in enzymatic assays are fundamental to studies in drug development, enzymology, and metabolic engineering. However, the reliability of these studies hinges entirely on the purity of the chemical standards used for calibration and experimentation. The synthesis of 4-PE is not trivial, often involving multi-step procedures that can introduce a variety of impurities, including starting materials, reaction by-products, and stereoisomers.[1][2]
The seemingly straightforward purity value stated on a vendor's certificate of analysis (CoA) often doesn't tell the whole story. It may be based on a single analytical technique that could fail to detect certain impurities. For researchers whose work depends on stoichiometric accuracy, such as in enzyme kinetics or structural biology, relying on an unverified standard is a significant risk.[1]
This guide provides a robust, multi-platform analytical strategy for independently verifying the purity of commercial 4-Phospho-D-erythronate standards. We will move beyond simple chromatographic peak area percentages to build a comprehensive and trustworthy purity profile. This approach combines chromatographic separation, mass-based identification, and a primary quantitative method, ensuring that the standard you use in your laboratory is precisely what you believe it to be.
The Analytical Challenge: Why a Single Method is Insufficient
4-Phospho-D-erythronate is a small, highly polar, and phosphorylated molecule. These characteristics present significant challenges for standard analytical techniques like reversed-phase chromatography. Furthermore, potential impurities may be structurally similar, co-elute with the main peak, or have poor chromophores, making them difficult to detect and quantify using UV-based methods alone.
Therefore, a self-validating, multi-pronged approach is essential:
High-Performance Liquid Chromatography (HPLC): To separate the main component from potential impurities.
Liquid Chromatography-Mass Spectrometry (LC-MS): To confirm the identity of the primary peak and tentatively identify any co-eluting or separated impurities based on their mass-to-charge ratio.
Quantitative Nuclear Magnetic Resonance (qNMR): To determine the absolute purity (or concentration) of the material by comparing the integral of a specific 4-PE proton signal to that of a certified internal standard of known concentration.[3]
Experimental Workflow for Purity Verification
The following diagram outlines the comprehensive workflow for assessing a new batch of commercial 4-PE standard.
Caption: Orthogonal workflow for comprehensive purity assessment of 4-PE standards.
Detailed Experimental Protocols
Protocol 1: HPLC with Charged Aerosol Detection (CAD)
Rationale: Due to the lack of a strong chromophore in 4-PE, UV detection at low wavelengths (e.g., 210 nm) is often non-specific and prone to interference. Charged Aerosol Detection (CAD) is a near-universal detection method that provides a more uniform response for non-volatile analytes, making it superior for quantifying purity when standards for all potential impurities are unavailable. A Hydrophilic Interaction Liquid Chromatography (HILIC) column is chosen for its superior retention of highly polar compounds like 4-PE.
Methodology:
Standard Preparation: Accurately prepare a 1 mg/mL solution of the 4-PE standard in a 50:50 mixture of acetonitrile and water.
Instrumentation:
HPLC System: Agilent 1260 Infinity II or equivalent.
Column: Waters ACQUITY UPLC BEH Amide column (2.1 x 100 mm, 1.7 µm).
Mobile Phase A: 10 mM Ammonium Acetate in Water, pH adjusted to 9.0 with Ammonium Hydroxide.
Return to 85% B in 1 minute and re-equilibrate for 5 minutes.
Data Analysis: Calculate purity based on the relative peak area of the main 4-PE peak compared to the total area of all detected peaks.
Protocol 2: LC-MS for Identity Confirmation
Rationale: Mass spectrometry provides definitive confirmation of the molecular weight of the eluting peak, ensuring it corresponds to 4-PE (C₄H₉O₈P, MW: 216.08 g/mol ).[4] This method is crucial for identifying the main peak and can provide valuable mass information on any detected impurities.
Methodology:
Standard Preparation: Use the same preparation as for the HPLC-CAD analysis.
Instrumentation:
LC System: Same as Protocol 1.
Mass Spectrometer: Agilent 6545XT AdvanceLink Q-TOF or equivalent.
Data Analysis: Extract the ion chromatogram for the expected mass of 4-PE ([M-H]⁻ = 215.00). Verify that the retention time of this mass matches the main peak observed by CAD. Analyze the mass spectra of any impurity peaks.
Protocol 3: Quantitative ¹H-NMR (qNMR)
Rationale: qNMR is a primary ratio method that can determine the absolute purity of a substance without requiring a reference standard of the same compound.[3] By comparing the integral of a unique proton signal from 4-PE to a certified internal standard (e.g., maleic acid), the exact amount of 4-PE in the weighed material can be calculated, providing a highly accurate purity value.
Methodology:
Standard Preparation:
Accurately weigh approximately 5 mg of a certified internal standard (e.g., Maleic Acid, NIST traceable) into a vial. Record the weight precisely.
Accurately weigh approximately 10 mg of the 4-PE standard into the same vial. Record the weight precisely.
Dissolve the mixture in a precise volume (e.g., 1.0 mL) of Deuterium Oxide (D₂O).
Instrumentation:
NMR Spectrometer: Bruker Avance III 500 MHz or equivalent, equipped with a TCI cryoprobe.
Acquisition Parameters:
Pulse Program: zg30 (30-degree pulse).
Solvent Suppression: Presaturation (p19cw).
Relaxation Delay (d1): 30 seconds (to ensure full relaxation of all protons for accurate integration).
Number of Scans: 64.
Data Analysis:
Process the spectrum (Fourier transform, phase correction, baseline correction).
Integrate the well-resolved singlet of the internal standard (Maleic Acid: ~6.28 ppm).
Integrate a well-resolved signal unique to 4-PE (e.g., the proton on C2).
Calculate the purity using the following formula:
Purity (%) = (I_analyte / N_analyte) * (N_std / I_std) * (MW_analyte / MW_std) * (m_std / m_analyte) * P_std
Where:
I = Integral value
N = Number of protons for the integrated signal
MW = Molecular Weight
m = mass
P = Purity of the internal standard
Comparative Data Summary (Hypothetical)
The following table presents hypothetical data from the analysis of three different commercial lots of 4-Phospho-D-erythronate, demonstrating how this multi-platform approach can reveal critical differences.
Parameter
Supplier A
Supplier B
Supplier C
Stated Purity (on CoA)
≥98% (HPLC)
≥99% (TLC)
98.5% (NMR)
Observed Purity (HPLC-CAD)
98.2%
96.5%
98.6%
Identity Confirmation (LC-MS)
Confirmed, [M-H]⁻ = 215.00
Confirmed, [M-H]⁻ = 215.00
Confirmed, [M-H]⁻ = 215.00
Major Impurity (by LC-MS)
m/z = 117.03 (D-erythronolactone)
m/z = 96.96 (Inorganic Phosphate)
m/z = 215.00 (Isomer)
Absolute Purity (qNMR)
98.1%
92.3%
98.4%
Conclusion
Meets specification.
Fails to meet spec. Significant inorganic phosphate.
Meets specification.
Interpretation of Results:
Supplier A: The results are consistent across all platforms and align with the CoA. This standard is reliable.
Supplier B: The HPLC-CAD purity is lower than stated, but the qNMR reveals a much larger discrepancy. This is a classic case where an inorganic impurity (phosphate), which is NMR-silent and may behave erratically in chromatography, significantly reduces the actual amount of the active compound. The original TLC method cited on the CoA was insufficient to detect this.
Supplier C: All methods show high purity, consistent with the CoA. The minor impurity detected by MS has the same mass, suggesting it is a structurally related isomer, which is important to note for certain stereospecific applications.
Visualizing Potential Impurities
The presence of impurities can significantly impact experimental outcomes. A common impurity is the starting material from some syntheses, D-erythronolactone.[1]
A Researcher's Guide to Reproducibility and Robustness in 4-Phospho-D-erythronate Measurement Assays
For researchers, scientists, and drug development professionals, the accurate and reliable quantification of metabolites is paramount. 4-Phospho-D-erythronate (4-PE), a key intermediate in the vitamin B6 biosynthesis pat...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers, scientists, and drug development professionals, the accurate and reliable quantification of metabolites is paramount. 4-Phospho-D-erythronate (4-PE), a key intermediate in the vitamin B6 biosynthesis pathway in certain bacteria and an inhibitor of the pentose phosphate pathway enzyme ribose 5-phosphate isomerase, is a metabolite of growing interest.[1] This guide provides an in-depth comparison of the primary analytical methods for measuring 4-PE, with a focus on the critical parameters of reproducibility and robustness. Herein, we delve into the nuances of enzymatic assays, liquid chromatography-mass spectrometry (LC-MS), and gas chromatography-mass spectrometry (GC-MS) to empower you to make informed decisions for your experimental designs.
The Central Role of 4-Phospho-D-erythronate and the Imperative for Precise Measurement
4-Phospho-D-erythronate is a crucial node in bacterial metabolism. In organisms like Escherichia coli, it is a substrate for 4-phosphoerythronate dehydrogenase (PdxB), an enzyme in the pyridoxal 5'-phosphate (PLP), or vitamin B6, synthesis pathway.[1] Given the essential role of vitamin B6 as a cofactor in a vast array of enzymatic reactions, understanding the flux through this pathway is critical. Furthermore, as an inhibitor of ribose 5-phosphate isomerase, 4-PE can influence central carbon metabolism. The ability to reliably measure 4-PE concentrations is therefore fundamental to studies in microbiology, metabolic engineering, and the development of novel antimicrobial agents targeting this pathway.
The choice of analytical method can significantly impact the quality and interpretation of experimental data. A reproducible assay yields consistent results when repeated under the same conditions, while a robust assay remains unaffected by small, deliberate variations in method parameters. This guide will dissect the available methodologies for 4-PE quantification, providing the technical insights necessary to select and implement the most appropriate assay for your research needs.
A Comparative Overview of Assay Methodologies
The quantification of 4-PE can be approached through several analytical techniques, each with its own set of advantages and limitations. The primary methods employed are enzymatic assays, liquid chromatography-mass spectrometry (LC-MS), and gas chromatography-mass spectrometry (GC-MS).
Parameter
Enzymatic Assay
Liquid Chromatography-Mass Spectrometry (LC-MS)
Gas Chromatography-Mass Spectrometry (GC-MS)
Principle
Indirect measurement based on the activity of a specific enzyme that utilizes 4-PE as a substrate.
Separation of 4-PE from a complex mixture followed by its detection based on its mass-to-charge ratio.
Separation of volatile derivatives of 4-PE followed by detection based on its mass-to-charge ratio.
Specificity
High, dependent on the enzyme's substrate specificity.
Very high, based on chromatographic retention time and specific mass fragmentation patterns.
Very high, based on chromatographic retention time and characteristic mass spectral libraries.
Intra-assay CV <10%, Inter-assay CV <15% is generally acceptable.[3]
Intra-assay CV <15%, Inter-assay CV <20% is often considered acceptable for complex matrices.[3]
Intra-assay RSD <15%, Inter-day RSD <25% reported for some methods.[4]
Robustness
Can be sensitive to changes in pH, temperature, and buffer composition.
Generally robust, but can be affected by matrix effects and variations in mobile phase composition.[5]
Robust, with established derivatization protocols. Can be affected by inlet temperature and derivatization efficiency.
Sample Throughput
Can be adapted for high-throughput screening.
High, with automated systems.
Moderate, derivatization step can be time-consuming.
Instrumentation Cost
Low to moderate.
High.
High.
In-Depth Analysis of Assay Methodologies
Enzymatic Assays: A Cost-Effective Approach with Considerations
Enzymatic assays offer a functional and often cost-effective method for quantifying metabolites. For 4-PE, a coupled enzyme assay utilizing 4-phosphoerythronate dehydrogenase (PdxB) can be employed. This enzyme catalyzes the NAD+-dependent oxidation of 4-PE.[1] The production of NADH can be monitored spectrophotometrically at 340 nm, providing an indirect measure of the 4-PE concentration.
Causality Behind Experimental Choices: The choice of a coupled enzymatic assay is predicated on the high specificity of the enzyme for its substrate, which can minimize interference from other components in a biological extract. The coupling of the primary reaction to a readily measurable output (NADH production) provides a straightforward and sensitive detection method.
Self-Validating System: To ensure the reliability of this assay, several controls are essential. A reaction mixture lacking the enzyme serves as a blank to account for any non-enzymatic reduction of NAD+. A standard curve generated with known concentrations of 4-PE is crucial for accurate quantification. Furthermore, the linearity of the assay should be established to ensure that the rate of NADH production is proportional to the 4-PE concentration within the working range of the assay.
Caption: Workflow for the enzymatic assay of 4-Phospho-D-erythronate.
Liquid Chromatography-Mass Spectrometry (LC-MS): The Gold Standard for Specificity and Sensitivity
LC-MS has become the cornerstone of metabolomics due to its high sensitivity, specificity, and amenability to high-throughput analysis. For a polar and phosphorylated metabolite like 4-PE, hydrophilic interaction liquid chromatography (HILIC) is often the separation method of choice, coupled with a tandem mass spectrometer (MS/MS) for detection.
Causality Behind Experimental Choices: HILIC is particularly well-suited for retaining and separating highly polar compounds that are not well-retained on traditional reversed-phase columns. The use of tandem mass spectrometry (MS/MS) provides an additional layer of specificity through the selection of specific precursor-product ion transitions (Multiple Reaction Monitoring or MRM), minimizing the impact of co-eluting matrix components. The use of a stable isotope-labeled internal standard is critical for accurate quantification, as it corrects for variations in sample preparation, injection volume, and ionization efficiency.
Self-Validating System: A robust LC-MS method for 4-PE should include several validation parameters. These include the determination of the limit of detection (LOD) and limit of quantification (LOQ), assessment of linearity over a defined concentration range, and evaluation of intra- and inter-assay precision and accuracy.[3] Spike and recovery experiments in the relevant biological matrix are essential to assess the impact of matrix effects on quantification.
Navigating the Uncharted: A Disposal Protocol for 4-Phospho-D-erythronate
For the researcher navigating the frontiers of metabolic pathways, the synthesis and use of novel or commercially limited intermediates like 4-Phospho-D-erythronate is a common necessity. While its role in vitamin B6 met...
Author: BenchChem Technical Support Team. Date: February 2026
For the researcher navigating the frontiers of metabolic pathways, the synthesis and use of novel or commercially limited intermediates like 4-Phospho-D-erythronate is a common necessity. While its role in vitamin B6 metabolism is a subject of keen scientific interest, the practical aspects of its handling and disposal can be less clear, particularly due to the absence of a specific Safety Data Sheet (SDS) from major suppliers. This guide provides a comprehensive, step-by-step protocol for the proper disposal of 4-Phospho-D-erythronate, grounded in the principles of chemical safety and informed by the properties of analogous compounds. Our goal is to empower you with a self-validating system for waste management that ensures both personal safety and environmental compliance.
Understanding the Compound: Hazard Analysis in the Absence of a Specific SDS
4-Phospho-D-erythronate (CAS 57229-25-1) is a phosphorylated organic acid. In the absence of a dedicated SDS, a conservative approach to hazard assessment is mandated. We must infer its properties from its chemical structure and from data on structurally similar compounds.
Acidity and Corrosivity: As a phosphoric acid ester and a carboxylic acid, the compound is inherently acidic. Organic acids should always be treated as potentially corrosive.[1] An SDS for the related compound DL-Glyceraldehyde-3-phosphate, for instance, indicates it can cause severe skin burns and eye damage. Therefore, it is prudent to handle 4-Phospho-D-erythronate as a corrosive substance, necessitating the use of appropriate personal protective equipment (PPE).
Toxicity: While many small, phosphorylated metabolic intermediates are not acutely toxic, comprehensive toxicological data for 4-Phospho-D-erythronate is not available. General laboratory chemical waste guidelines recommend treating all waste with caution.[2][3]
Environmental Hazard: The introduction of phosphates into aquatic ecosystems can lead to eutrophication. While the small quantities used in research are unlikely to have a significant impact, direct disposal to the sanitary sewer is not recommended without neutralization and institutional approval.
Based on this analysis, 4-Phospho-D-erythronate waste should be managed as a hazardous chemical waste, with a primary focus on its corrosive properties.
Personal Protective Equipment (PPE): Your First Line of Defense
Before handling 4-Phospho-D-erythronate in either its pure form or as a waste solution, the following PPE is mandatory:
PPE Category
Specification
Rationale
Eye Protection
ANSI Z87.1-compliant safety glasses with side shields or chemical splash goggles.
Protects against splashes of the acidic solution, which could cause serious eye damage.
Hand Protection
Nitrile or neoprene gloves.
Provides a barrier against skin contact, preventing potential irritation or chemical burns.
Body Protection
A standard laboratory coat.
Protects street clothing and underlying skin from contamination.
Disposal Workflow: A Step-by-Step Guide
This protocol outlines the procedure for the safe disposal of 4-Phospho-D-erythronate from the point of generation to its final collection.
Step 1: Waste Segregation at the Source
Proper segregation is the cornerstone of safe and compliant chemical waste management.
Action: Immediately upon generation, collect all waste containing 4-Phospho-D-erythronate (e.g., unused solutions, contaminated consumables) in a dedicated, properly labeled waste container.
Causality: Segregating waste at the point of generation prevents inadvertent and dangerous reactions that can occur from mixing incompatible chemicals.[1] Organic acids, for example, must be kept separate from bases, oxidizers, and cyanides.[4]
Step 2: Selecting the Appropriate Waste Container
Action: Use a high-density polyethylene (HDPE) or glass bottle with a screw-top cap for liquid waste. Ensure the container is clean and has been rinsed.
Causality: Plastic containers are often preferred for their durability.[2] The container must be compatible with acidic solutions to prevent degradation and potential leaks.
Step 3: Labeling the Waste Container
Action: Label the container clearly and accurately before adding any waste. The label should include:
The words "Hazardous Waste"
The full chemical name: "4-Phospho-D-erythronate"
An approximate concentration and volume
The primary hazard: "Corrosive (Acidic)"
The date of accumulation
Causality: Proper labeling is a regulatory requirement and ensures that anyone handling the container is aware of its contents and the associated hazards.
Step 4: Neutralization (Optional and with Caution)
For aqueous solutions of 4-Phospho-D-erythronate, neutralization can be considered to reduce the corrosive hazard. However, this must be done with care.
Action:
Work in a fume hood.
Slowly add a dilute solution of a weak base, such as sodium bicarbonate, to the acidic waste while stirring.
Monitor the pH using a pH meter or pH strips.
Cease addition of the base once the pH is between 6.0 and 8.0.
Causality: Neutralization renders the waste less corrosive. However, adding base to acid is an exothermic reaction and can cause splashing if done too quickly. Using a weak base minimizes the risk of a violent reaction. Even after neutralization, the solution should still be disposed of as chemical waste, as it contains the organic phosphate.
Step 5: Storage and Accumulation
Action: Store the sealed waste container in a designated satellite accumulation area within the laboratory.[2] This area should be away from general work areas and incompatible materials. Secondary containment (e.g., a plastic tub) is highly recommended.
Causality: Storing waste in a designated and contained area minimizes the risk of spills and exposure to laboratory personnel.
Step 6: Arranging for Disposal
Action: Once the waste container is full or has been in storage for a designated period (as per your institution's policy), contact your institution's Environmental Health and Safety (EHS) department to arrange for a pickup.
Causality: EHS professionals are trained in the proper handling, transport, and final disposal of chemical waste in accordance with all federal, state, and local regulations.[2]
Disposal Decision Workflow
The following diagram illustrates the decision-making process for the disposal of 4-Phospho-D-erythronate.
Caption: Decision workflow for the safe disposal of 4-Phospho-D-erythronate waste.
References
University of Pennsylvania, Environmental Health & Radiation Safety. Laboratory Chemical Waste Management Guidelines. [Link]
University of Washington, Environmental Health & Safety. Organic Acid SOP. [Link]
Central Washington University, Environmental Health & Safety. Laboratory Hazardous Waste Disposal Guidelines. [Link]
CSIR-Indian Institute of Petroleum. Laboratory Chemical Waste Management. [Link]
